(+)-Di-4-Anisoyl-D-tartaric acid

Core Science & Biosynthesis

Advanced Chiral Resolution and Supramolecular Assembly Utilizing (+)-Di-4-Anisoyl-D-tartaric Acid

Executive Summary

The separation of enantiomers from racemic mixtures remains a critical bottleneck in the development of active pharmaceutical ingredients (APIs). While native tartaric acid is a classical resolving agent, it frequently fails to resolve bulky, lipophilic, or weakly basic amines due to mismatched solubility profiles and insufficient intermolecular interactions. (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) —synthesized via the O-acylation of D-tartaric acid with 4-methoxybenzoyl chloride—overcomes these limitations. By acting as an advanced chiral Brønsted acid, D-DATA provides a rigid, electron-rich supramolecular framework capable of highly selective enantio-differentiation[1].

This technical guide explores the mechanistic causality, structural profiling, and field-validated protocols for utilizing D-DATA in classical chiral resolution under thermodynamic equilibrium.

Physicochemical Profiling & Structural Causality

To understand why D-DATA succeeds where standard resolving agents fail, we must analyze its structural modifications. The addition of the 4-methoxybenzoyl (anisoyl) appendages fundamentally alters the molecule's steric and electronic profile:

• Enhanced Lipophilicity: The aromatic rings increase the solubility of the resolving agent in organic solvents (e.g., THF, toluene), allowing for a broader range of solvent screening[2].

• Stacking & Dipole Interactions: The electron-donating methoxy groups enrich the electron density of the aromatic rings, enabling strong stacking with aromatic target amines[1].

• Hydrogen Bonding Networks: The ester carbonyls and methoxy oxygens serve as additional hydrogen-bond acceptors, facilitating complex lattice formations[1].

Quantitative Physicochemical Data

The following table summarizes the core physicochemical parameters of D-DATA necessary for process calculation and safety assessments[3],[4],[5].

Parameter	Value / Description
Chemical Name	(+)-Di-p-anisoyl-D-tartaric acid; (2S,3S)-2,3-Bis[(4-methoxybenzoyl)oxy]succinic acid
CAS Registry Number	191605-10-4
Molecular Formula	C₂₀H₁₈O₁₀
Molecular Weight	418.35 g/mol
Melting Point	186 °C – 195 °C (Decomposes ~176 °C)
Specific Rotation	+163° (c=1, EtOH)
pKa (Predicted)	1.48 ± 0.25
Solubility	Soluble in Methanol, Ethanol, THF; Insoluble in non-polar alkanes

Mechanistic Principles of Chiral Recognition

The resolution of racemic amines using D-DATA is governed by thermodynamic equilibrium rather than kinetic precipitation. The success of the resolution depends on the differential solubility of the resulting diastereomeric salts.

X-ray crystallographic studies reveal the causality behind this differential solubility: the highly soluble diastereomeric salt typically forms a columnar supramolecular structure, whereas the less soluble (target) salt forms a dense, multilayered sandwich structure driven by enantio-differentiation self-assembly[1].

The Critical Role of Water: In many successful resolutions (such as the resolution of diphenyl-substituted N-methyl-piperazines), the highest resolution efficiency is achieved when a diastereomeric hemisalt tetrahydrate is formed[2]. Water molecules act as structural bridges, forming strong

hydrogen bonds between the carboxylic units of D-DATA and the amine, locking the preferred enantiomer into a rigid crystal lattice[1].

Workflow Visualization

Workflow of thermodynamic chiral resolution using (+)-Di-4-Anisoyl-D-tartaric acid.

Self-Validating Experimental Protocol: Resolution of a Racemic Amine

As a Senior Application Scientist, I mandate that any resolution protocol must be self-validating. The following procedure utilizes sub-stoichiometric resolving agent quantities to push the thermodynamic equilibrium toward the least soluble salt, maximizing both yield and enantiomeric excess (ee)[2].

Phase 1: Diastereomeric Salt Formation

• Dissolution: Suspend the racemic amine (1.00 molar equivalent) in a carefully selected solvent system (e.g., THF/H₂O at an 80/20 v/v ratio). Causality: The inclusion of 20% water provides the necessary molecules for hemisalt tetrahydrate formation, which is critical for lattice stabilization.

• Agent Addition: Add D-DATA (0.35 to 0.50 molar equivalents). Causality: Using a sub-stoichiometric amount (0.35 eq) ensures that D-DATA only pairs with the preferred enantiomer, leaving the undesired enantiomer free in solution, thereby drastically increasing the diastereomeric excess (de) of the precipitate[2].

• Equilibration: Heat the mixture to reflux (approx. 65–70 °C for THF systems) until a homogenous solution is achieved. Hold for 30 minutes to ensure complete thermodynamic equilibration.

Phase 2: Controlled Crystallization

• Nucleation: Cool the reactor linearly to 20 °C over 4–6 hours. Causality: Rapid cooling leads to kinetic trapping of the undesired diastereomer (co-precipitation). A slow, linear cooling ramp ensures thermodynamic control and high crystal purity.

• Isolation: Filter the resulting crystalline solid under vacuum. Wash the filter cake with a minimal volume of cold solvent (e.g., cold THF).

Phase 3: In-Process Validation & Salt Break

• Validation Check: Take a 10 mg aliquot of the solid, suspend in 1 mL of Dichloromethane (DCM), and wash with 1 mL of 1M NaOH. Analyze the organic layer via Chiral HPLC. If the optical purity is <98% ee, perform a single recrystallization in n-heptane/ethanol before proceeding[2].

• Salt Break: Suspend the bulk crystalline salt in a biphasic mixture of DCM and 2M NaOH (aqueous). Stir vigorously for 30 minutes.

• Phase Separation: Extract the organic (DCM) layer, dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield the enantiopure amine.

• Resolving Agent Recovery (Mass Balance Validation): Acidify the aqueous layer to pH 1 using 6M HCl. D-DATA will precipitate as a white solid. Filter, dry, and weigh. Causality: Recovering >90% of the resolving agent validates the mass balance of the reaction and significantly improves process economics at scale.

Quantitative Data Presentation: Rational Screening Optimization

The efficiency of D-DATA is highly sensitive to solvent composition and stoichiometry. The following table summarizes the optimization landscape for a typical diphenyl-substituted N-methyl-piperazine resolution, demonstrating how rational screening dictates process success[2].

Solvent System (v/v)	D-DATA (Equivalents)	Solid State Form	Yield (%)	de (%)	Resolution Efficiency (E)*
THF (100%)	0.50	Anhydrous Salt	42	55	23.1%
THF / H₂O (90/10)	0.50	Hydrated Salt	40	65	26.0%
THF / H₂O (80/20)	0.35	Hemisalt Tetrahydrate	37	85	31.4%
Methanol (100%)	0.50	N/A (Highly Soluble)	0	-	0.0%

*Resolution Efficiency (E) = Yield × de. The theoretical maximum for a classical resolution is 50%. Achieving 31.4% in a single pass is considered highly efficient for scale-up operations.

Conclusion

(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) is a highly specialized, structurally rigid resolving agent that excels where traditional tartaric acid fails. By leveraging its unique capacity for

stacking and its reliance on water-bridged supramolecular assembly, process chemists can achieve exceptional enantiomeric purity. The implementation of sub-stoichiometric rational screening, combined with self-validating recovery protocols, ensures that D-DATA remains a cornerstone reagent in modern asymmetric synthesis and API development.

References

• Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine Source: Organic Process Research & Development - ACS Publications URL:[Link]

• Tartaric Acid and its O-Acyl Derivatives. Part 2. Application of Tartaric Acid and of O-Acyl Tartaric Acids and Anhydrides. Resolution of Racemates Source: ResearchGate URL:[Link]

• (+)-Di-4-Anisoyl-D-tartaric acid | C20H18O10 | CID 70241393 Source: PubChem - NIH URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (+)-Di-p-anisoyl-D-tartaric Acid | 191605-10-4 | TCI AMERICA [tcichemicals.com]
• 4. 191605-10-4 CAS MSDS (Di-p-anisoyl-D-tartaric acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

(+)-Di-4-Anisoyl-D-tartaric Acid: A Comprehensive Guide to Structure, Physicochemical Properties, and Chiral Resolution Applications

Executive Summary

The separation of enantiomers remains one of the most critical and challenging bottlenecks in modern pharmaceutical development. (+)-Di-4-Anisoyl-D-tartaric acid (often abbreviated as (+)-DATA or D-DMTA) has emerged as a highly privileged chiral resolving agent. By leveraging a rigid tartaric acid backbone functionalized with electron-rich p-anisoyl groups, this compound facilitates the highly efficient classical chiral resolution of racemic amines via diastereomeric salt formation[1].

This technical guide provides an in-depth analysis of the structural mechanics, physicochemical properties, and field-proven experimental workflows associated with (+)-Di-4-Anisoyl-D-tartaric acid, designed specifically for process chemists and drug development professionals scaling up asymmetric syntheses.

Chemical Identity & Physicochemical Properties

Understanding the baseline physicochemical properties of (+)-DATA is essential for solvent selection and thermodynamic modeling during crystallization. The data below summarizes the core identifiers and physical constants required for process development[2],[3].

Property	Value
Chemical Name	(+)-Di-4-Anisoyl-D-tartaric acid
CAS Registry Number	191605-10-4
Molecular Formula	C₂₀H₁₈O₁₀
Molecular Weight	418.35 g/mol
Melting Point	190 – 195 °C
Optical Rotation [α]²⁰D	+165° to +171° (c=1 in EtOH)
SMILES	COC1=CC=C(C=C1)C(=O)OO)OC(=O)C2=CC=C(C=C2)OC)C(=O)O

Structural Mechanics: The Causality of Chiral Resolution

The efficacy of (+)-DATA as a chiral selector is not merely a function of its stereocenters, but rather the synergistic causality of its three-dimensional conformation. While unsubstituted D-tartaric acid relies primarily on ionic and hydrogen bonding, the addition of the 4-methoxybenzoyl (p-anisoyl) groups introduces three critical structural advantages[1]:

• Steric Amplification : The bulky aromatic rings create a deep, rigid chiral pocket. This amplifies the steric differentiation between the (R)- and (S)-enantiomers of the target amine during crystal lattice packing, leading to a higher eutectic composition.

• π-π Stacking Vectors : The electron-rich p-anisoyl rings engage in π-π stacking with aromatic moieties on the target racemate (e.g., diphenyl-substituted amines). This provides a secondary, highly directional non-covalent interaction that enhances chiral recognition.

• Solubility Modulation : Unsubstituted tartaric acid salts are often highly polar and water-soluble. The lipophilic p-anisoyl groups decrease the overall solubility of the diastereomeric salts in organic solvents, facilitating crystallization at higher temperatures and improving thermodynamic control[4].

Figure 1: Logical relationship of non-covalent interactions driving diastereomeric salt resolution.

Experimental Workflow: Classical Chiral Resolution

The following step-by-step methodology is adapted from the benchmark high-throughput screening study by on the classical chiral resolution of a diphenyl-substituted N-methyl-piperazine derivative[5]. This protocol is designed as a self-validating system, incorporating strict In-Process Controls (IPCs) to ensure reproducibility at scale.

Figure 2: Step-by-step workflow for the chiral resolution of racemic amines via crystallization.

Step 1: Diastereomeric Salt Formation

• Action : Charge a reactor with the racemic amine (1.0 eq) and (+)-DATA (0.35 eq). Suspend the mixture in a solvent system of THF/H₂O (80/20, v/v).

• Causality : Because (+)-DATA is a diprotic acid, it forms a hemisalt (2 moles of amine per 1 mole of diacid). Using 0.35 equivalents provides a slight substoichiometric ratio relative to the total amine, ensuring that the resolving agent acts as the limiting reagent. This pushes the thermodynamic equilibrium exclusively toward the precipitation of the less soluble diastereomer (p-salt)[5]. The THF/H₂O mixture perfectly balances the solubility of the lipophilic amine and the polar tartaric core.

• IPC : Heat the mixture to 60–70 °C until complete dissolution is achieved. Verify visually or via a turbidity probe to ensure no seed crystals of the undesired n-salt remain.

Step 2: Thermodynamic Crystallization

• Action : Cool the homogeneous solution linearly to 20 °C over a period of 4–6 hours.

• Causality : A slow, controlled cooling ramp prevents the spontaneous, kinetically driven nucleation of the undesired n-salt. It allows the system to remain under strict thermodynamic control, favoring the highly ordered hemisalt tetrahydrate crystal lattice[4].

• IPC : Monitor the cooling rate continuously. Once initial nucleation is observed, hold the temperature constant for 1 hour to allow lattice maturation before resuming the cooling ramp.

Step 3: Filtration and Isolation

• Action : Filter the resulting slurry and wash the filter cake with cold THF/H₂O (80/20, v/v).

• Causality : Washing removes the residual mother liquor, which contains the highly soluble n-salt (undesired enantiomer) trapped in the interstitial spaces of the filter cake.

• IPC : Analyze the mother liquor via chiral HPLC. A successful resolution will demonstrate a significant depletion of the target enantiomer in the filtrate[5]. The isolated hemisalt typically yields ~70% diastereomeric excess (de).

Downstream Processing: Salt Break & Enantiomeric Upgrading

Achieving 100% optical purity directly from the primary crystallization is rare. The final phase requires breaking the diastereomeric salt and upgrading the enantiomeric excess (ee) of the free amine.

Step 4: Alkaline Salt Break

• Action : Suspend the isolated hemisalt in an organic solvent (e.g., dichloromethane) and add an aqueous alkaline solution (e.g., 1M NaOH). Separate the organic layer, dry over Na₂SO₄, and evaporate to yield the enriched free amine.

• Causality : The alkaline pH deprotonates the target amine, severing the ionic bond of the diastereomeric salt. The water-soluble sodium tartrate partitions into the aqueous phase (allowing for the potential recovery of the (+)-DATA), while the free amine partitions into the organic phase.

• IPC : Verify the pH of the aqueous phase is >10 to ensure complete salt break.

Step 5: Recrystallization

• Action : Recrystallize the enriched free amine twice in n-heptane.

• Causality : Subsequent recrystallization in a non-polar solvent exploits the eutectic point of the enantiomeric mixture. Because the starting material is already enriched (70% de), recrystallization selectively precipitates the pure enantiomer, leaving the minor racemate fraction in solution[5].

• IPC : Analyze the final recrystallized product via chiral HPLC to confirm ≥98% ee.

References

• National Center for Biotechnology Information (PubChem) . (S,S)-Di-p-anisoyltartaric acid (CID 9810979). Retrieved from[Link]

• Tan, H., Cui, S., Gahm, K. H., Luu, V., & Walker, S. (2010) . Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development, 15(1), 53-59. Retrieved from[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. (S,S)-Di-p-anisoyltartaric acid | C20H18O10 | CID 9810979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 191605-10-4 CAS MSDS (Di-p-anisoyl-D-tartaric acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to (+)-Di-4-Anisoyl-D-tartaric acid: A Chiral Resolving Agent of Choice

CAS Number: 191605-10-4

Introduction: The Imperative of Chirality in Modern Science

In the landscape of pharmaceutical development, agrochemicals, and material science, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, often exhibit profoundly different physiological and pharmacological properties. Consequently, the isolation of single enantiomers from a racemic mixture, a process known as chiral resolution, is a critical step in the synthesis of safe and effective drugs and other specialized chemical products.[1]

Among the arsenal of techniques available for chiral resolution, the formation of diastereomeric salts stands out as a robust, scalable, and time-tested method.[1] This approach relies on the use of an enantiomerically pure resolving agent to convert a racemic mixture into a pair of diastereomers. Unlike enantiomers, diastereomers possess distinct physical properties, such as solubility, which allows for their separation by classical techniques like fractional crystallization.

This technical guide provides a comprehensive overview of (+)-Di-4-anisoyl-D-tartaric acid, a highly effective chiral resolving agent. We will delve into its synthesis, physicochemical properties, and its primary application in the resolution of racemic bases. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful tool in their work.

Physicochemical Properties

(+)-Di-4-anisoyl-D-tartaric acid, also known as (+)-Di-p-anisoyl-D-tartaric acid, is a derivative of naturally occurring D-(+)-tartaric acid.[2][3] Its structure is characterized by the esterification of the two hydroxyl groups of tartaric acid with p-anisoyl chloride, resulting in a C2-symmetric molecule with a well-defined chiral architecture.

Property	Value	Reference(s)
CAS Number	191605-10-4	[2][4]
Molecular Formula	C20H18O10	[2][4]
Molecular Weight	418.35 g/mol	[2][4]
Appearance	White to off-white crystalline powder	[5]
Melting Point	176 °C (decomposes)	[5]
Purity	≥98.0% (HPLC)	[3]

Note: Specific optical rotation values are available from commercial suppliers but can vary slightly between batches.

Synthesis of (+)-Di-4-Anisoyl-D-tartaric Acid: A Methodological Overview

Conceptual Synthesis Workflow

Caption: Conceptual workflow for the synthesis of (+)-Di-4-Anisoyl-D-tartaric acid.

Adapted Experimental Protocol

Disclaimer: This is an adapted protocol and should be optimized for safety and efficiency in a laboratory setting.

• Reaction Setup: In a suitable reactor, suspend D-tartaric acid in an appropriate solvent such as toluene.

• Catalyst Addition: Under inert atmosphere and with stirring, add a catalytic amount of a suitable catalyst, for example, copper sulfate.[6]

• Esterification: Slowly add at least two equivalents of p-anisoyl chloride to the reaction mixture. The reaction is exothermic and may require cooling to maintain a controlled temperature. The reaction progress can be monitored by techniques such as TLC or HPLC. The formation of the intermediate, Di-p-anisoyl-D-tartaric anhydride, is expected.[6]

• Hydrolysis: Upon completion of the esterification, the intermediate anhydride is hydrolyzed. This is typically achieved by adding an equivalent amount of water and heating the mixture to reflux.[6]

• Crystallization and Isolation: After hydrolysis, the reaction mixture is cooled to induce crystallization of the final product. The crystalline (+)-Di-4-anisoyl-D-tartaric acid is then collected by filtration, washed with a suitable solvent to remove impurities, and dried under vacuum.

Mechanism of Chiral Resolution: The Principle of Diastereomeric Salt Formation

The efficacy of (+)-Di-4-anisoyl-D-tartaric acid as a resolving agent lies in its ability to form diastereomeric salts with racemic bases, such as amines.[1] The acidic carboxylic acid groups of the resolving agent react with the basic amine to form a salt. Since the resolving agent is enantiomerically pure (D configuration), reacting it with a racemic mixture of a base (containing both R and S enantiomers) results in the formation of two diastereomeric salts: [(R)-base-(+)-acid] and [(S)-base-(+)-acid].

These diastereomers, having different three-dimensional structures, exhibit different physicochemical properties, most importantly, different solubilities in a given solvent system.[7] This difference in solubility allows for the selective crystallization of the less soluble diastereomer, which can then be separated by filtration.

Caption: General workflow for the chiral resolution of a racemic amine.

Experimental Protocol for Chiral Resolution of a Racemic Amine

The following is a generalized protocol for the chiral resolution of a racemic amine using (+)-Di-4-anisoyl-D-tartaric acid. The optimal solvent, temperature, and stoichiometry should be determined experimentally for each specific substrate.

• Salt Formation: Dissolve the racemic amine and a molar equivalent of (+)-Di-4-anisoyl-D-tartaric acid in a suitable solvent (e.g., methanol, ethanol, or a mixture of solvents). Gentle heating may be necessary to achieve complete dissolution.

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath or refrigerator can promote crystallization of the less soluble diastereomeric salt. Seeding with a small crystal of the desired salt can be beneficial.

• Isolation of the Diastereomeric Salt: Collect the crystalline salt by vacuum filtration and wash it with a small amount of the cold solvent to remove the mother liquor containing the more soluble diastereomer.

• Liberation of the Enantiomerically Enriched Amine: Suspend the isolated diastereomeric salt in water and add a base (e.g., aqueous NaOH or KOH) to deprotonate the amine, liberating the free base.

• Extraction: Extract the liberated amine into a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Isolation and Analysis: Dry the organic extract over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched amine. The enantiomeric excess (ee) of the resolved amine should be determined using an appropriate analytical technique, such as chiral HPLC or NMR spectroscopy with a chiral solvating agent.[1]

• Recovery of the Resolving Agent: The aqueous layer from the extraction can be acidified to precipitate the (+)-Di-4-anisoyl-D-tartaric acid, which can be recovered by filtration, dried, and potentially reused.[1]

Applications Beyond Chiral Resolution

While the primary application of (+)-Di-4-anisoyl-D-tartaric acid is in chiral resolution, its unique chiral structure lends itself to other applications in chemistry and related industries.

• Asymmetric Synthesis: It can serve as a chiral auxiliary, a temporary chiral handle that is incorporated into a molecule to direct the stereochemical outcome of a subsequent reaction.[3][8]

• Analytical Chemistry: In chromatography, it can be used as a chiral selector to aid in the separation and analysis of complex mixtures.[8]

• Food and Beverage Industry: Tartaric acid and its derivatives are used in the development of flavor compounds.[8][9]

• Cosmetic Formulations: Its properties can enhance the stability and performance of cosmetic products.[8]

Safety and Handling

(+)-Di-4-anisoyl-D-tartaric acid is an irritant.[2][3] It is essential to handle this compound in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Hazard Statements: Causes skin irritation. Causes serious eye irritation.[2][3]

• Precautionary Statements: Wash hands thoroughly after handling. Wear protective gloves/eye protection/face protection. If on skin: Wash with plenty of water. If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(+)-Di-4-anisoyl-D-tartaric acid is a valuable and versatile tool for the separation of enantiomers, a critical process in modern chemical and pharmaceutical research and development. Its well-defined stereochemistry, ability to form crystalline diastereomeric salts, and relative ease of use make it an attractive choice for the resolution of a wide range of racemic bases. By understanding the principles of its synthesis and application, researchers can effectively employ this resolving agent to obtain enantiomerically pure compounds, thereby advancing their scientific endeavors.

References

• PureSynth. ()-Di-P-Anisoyl-D-Tartaric Acid 98.0%(HPLC). Retrieved from [Link]

• Google Patents. (1987). Novel resolution method of racemic mixture. US4656303A.

• Chen, J., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10489-10506. Retrieved from [Link]

• Zoran Chem. (2026, January 26). Unlocking Potential 5 Key Industrial Uses of D-(-)-Tartaric Acid. Retrieved from [Link]

• PubChem. (S,S)-Di-p-anisoyltartaric acid. Retrieved from [Link]

• Request PDF. Chiral Analysis by NMR Spectroscopy: Chiral Solvating Agents. Retrieved from [Link]

• Chen, Y. (2001). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. Illinois Chemistry. Retrieved from [Link]

• Watson International. Di-p-anisoyl-D-tartaric acid CAS 191605-10-4. Retrieved from [Link]

• Chengdu Likai Chiral Tech Co., Ltd. Di-p-anisoyl-D-tartaric acid. Retrieved from [Link]

• Google Patents. (2015). Di-p-toluoyl-D-tartaric acid synthetic method. CN104447338A.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (S,S)-Di-p-anisoyltartaric acid | C20H18O10 | CID 9810979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (+)-Di-p-anisoyl-D-tartaric Acid | 191605-10-4 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 4. scbt.com [scbt.com]
• 5. pure-synth.com [pure-synth.com]
• 6. CN104447338A - Di-p-toluoyl-D-tartaric acid synthetic method - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemimpex.com [chemimpex.com]
• 9. News - Unlocking Potential 5 Key Industrial Uses of D-(-)-Tartaric Acid [zoranchem.com]

(+)-Di-4-Anisoyl-D-tartaric Acid (D-DATA) in Advanced Chiral Resolution: A Comprehensive Technical Guide

Executive Summary

In the landscape of asymmetric synthesis and pharmaceutical drug development, the isolation of enantiopure compounds remains a critical bottleneck. (+)-Di-4-Anisoyl-D-tartaric acid (commonly referred to as D-DATA or Di-p-anisoyl-D-tartaric acid) has emerged as a privileged chiral resolving agent and auxiliary[1]. By leveraging a rigid tartaric acid backbone functionalized with electron-rich p-anisoyl groups, D-DATA facilitates highly selective thermodynamic resolution of racemic amines through diastereomeric salt formation[2].

This whitepaper provides an in-depth technical analysis of D-DATA, detailing its structural dynamics, the thermodynamic causality behind its resolving power, and field-proven, self-validating protocols for its application in industrial scale-up.

Structural Dynamics & Physicochemical Profiling

The efficacy of D-DATA as a chiral selector is intrinsically linked to its molecular architecture. The core (2S, 3S)-tartaric acid provides the necessary stereochemical environment, while the addition of 4-methoxybenzoyl (anisoyl) appendages serves two critical functions[2]:

• Electronic and Steric Tuning: The electron-donating methoxy groups increase the electron density of the aromatic rings. This enhances

  stacking interactions and alters the hydrogen-bond acceptor capacity of the ester carbonyls, leading to highly stable, crystalline supramolecular synthons when paired with specific amine enantiomers[3].

• Solubility Modulation: Native tartaric acid is highly polar. The lipophilic p-anisoyl rings significantly enhance D-DATA's solubility in organic solvents (e.g., THF, acetone, ethanol), enabling resolution in a broader range of solvent systems and improving the kinetics of crystallization[2].

Table 1: Physicochemical Properties of (+)-Di-4-Anisoyl-D-tartaric Acid

Property	Value
CAS Number	191605-10-4[1]
Molecular Formula	C₂₀H₁₈O₁₀[4]
Molecular Weight	418.35 g/mol [1]
Melting Point	190 - 195 °C[1]
Optical Rotation [α]²⁰D	+165° to +171° (c=1 in EtOH)[1]
Appearance	White to off-white crystalline powder[1]

The Mechanism of Thermodynamic Resolution

Classical chiral resolution using D-DATA relies on the thermodynamic equilibrium of diastereomeric salt formation. When a racemic amine mixture (

) is introduced to enantiopure D-DATA, two distinct diastereomeric salts are formed: and [5].

Because these salts are diastereomers, they possess different lattice energies and solvation free energies. The resolution process is driven by the solubility product (

) difference between these two salts. By carefully tuning the solvent composition and temperature, the system is forced into a state where the less soluble diastereomeric salt precipitates out of the solution, leaving the highly soluble salt (and any unreacted free base) in the mother liquor[5].

Caption: Workflow for thermodynamic chiral resolution using D-DATA.

Experimental Protocol: Rational Resolution Screening & Scale-Up

To ensure scientific integrity, a resolution process must be a self-validating system . The following step-by-step methodology outlines a rational screening approach for resolving a racemic amine (e.g., diphenyl-substituted N-methyl-piperazine) using D-DATA, ensuring that every thermodynamic choice is analytically verified[5].

Phase 1: Solvent and Stoichiometry Screening

Causality: Using a full molar equivalent of the resolving agent often leads to the co-precipitation of both salts. Sub-stoichiometric amounts thermodynamically favor the crystallization of the least soluble salt while keeping the undesired enantiomer in solution as a free base.

• Prepare a 0.5 M solution of the racemic amine in a selected solvent system (e.g., THF/H₂O, 80/20 v/v)[5].

• Add 0.35 molar equivalents of D-DATA to the solution.

• Heat the mixture to 60 °C until complete dissolution is achieved, ensuring the system reaches a homogenous thermodynamic baseline.

Phase 2: Controlled Crystallization

Causality: Rapid cooling traps kinetic impurities. A controlled cooling ramp ensures the system follows the Isothermal Solubility Phase Diagram (ISPD), yielding high-purity thermodynamic crystals.

• Cool the solution linearly from 60 °C to 20 °C over a period of 4 hours.

• Seed the solution with 1% (w/w) of the desired pure diastereomeric salt (if available) at the metastable zone width boundary to prevent spontaneous nucleation of the undesired polymorph.

• Hold the suspension at 20 °C for 12 hours to reach thermodynamic equilibrium.

Phase 3: Salt Break and Free Base Recovery

Causality: Alkaline extraction deprotonates the amine, rendering it lipophilic for organic extraction, while the D-DATA resolving agent forms a highly water-soluble sodium salt, driving the phase separation.

• Filter the resulting diastereomeric hemisalt tetrahydrate precipitate[5].

• Suspend the solid in a biphasic mixture of organic solvent (e.g., dichloromethane) and 1M NaOH (aq).

• Stir vigorously for 30 minutes. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum to recover the enantioenriched free base.

Phase 4: Orthogonal Analytical Validation (The Self-Validating Loop)

• Chiral HPLC: Analyze both the recovered free base and the mother liquor. The mass balance of the enantiomers must equal the starting racemate. If the target enantiomeric excess (ee) is not met (e.g., initial crystallization yields 70% de), perform a secondary recrystallization in a non-polar solvent like n-heptane to upgrade the optical purity to >98% ee[5].

• X-Ray Powder Diffraction (XRPD): Analyze the solid salt to confirm the absence of a solid solution (a mixed crystal phase), which would indicate a failure in the thermodynamic resolution[5].

Table 2: Resolution Efficiency Metrics (Case Study: N-methyl-piperazine derivative)

Parameter	Optimized Condition / Result
Resolving Agent	(+)-Di-4-Anisoyl-D-tartaric acid (0.35 mol equiv)[5]
Solvent System	THF / H₂O (80/20, v/v)[5]
Initial Diastereomeric Excess (de)	70% (Solid solution phase)[5]
Final Enantiomeric Excess (ee)	98% (After two n-heptane recrystallizations)[5]
Overall Yield	37% (Theoretical max is 50%)[5]

Industrial Case Studies in Drug Development

A. Resolution of Praziquantel (Anthelmintic)

Praziquantel is traditionally administered as a racemate, but the (R)-(-)-enantiomer is the active agent, while the (S)-enantiomer is responsible for the drug's extremely bitter taste and adverse side effects[6]. During an open-source collaborative research initiative, D-DATA was identified as a superior resolving agent for the intermediate praziquanamine.

• The D-DATA Advantage: Unlike other resolving agents that left the desired enantiomer trapped in the mother liquor, D-DATA allowed the desired (R)-(-)-praziquanamine to be isolated directly from the first-precipitated solid salt [6]. This drastically simplified the downstream processing and filtration mechanics required for large-scale manufacturing.

B. Synthesis of Levosimendan Intermediates

Levosimendan, an inodilator used in the management of acute heart failure, requires strict stereochemical control. The resolution of its racemic intermediate, 6-(4-aminophenyl)-4,5-dihydro-5-methyl-3-(2H)-pyridazinone, is efficiently achieved using D-DATA[7].

• Process Insight: By utilizing D-DATA in a highly polar solvent mixture (water and ethanol), the process selectively precipitates the desired diastereomeric salt with high enantiomeric purity, avoiding the need for excessive solvent washings that plague L-tartaric acid-based resolutions[8],[7].

Synthesis of (+)-Di-4-Anisoyl-D-tartaric Acid

For laboratories requiring in-house generation of the resolving agent, D-DATA can be synthesized from natural D(-)-tartaric acid. The process involves the formation of an acid chloride followed by thermal coupling[6].

Step-by-Step Synthesis Protocol:

• Acid Chloride Formation: React p-methoxybenzoic acid with an excess of thionyl chloride (SOCl₂) under reflux for 3 hours. Distill off the excess SOCl₂ to yield crude p-methoxybenzoyl chloride[6].

• Thermal Coupling: Add (2S,3S)-D(-)-tartaric acid to the crude acid chloride. Heat the mixture to 140 °C for 1 hour, then elevate to 160 °C for an additional hour until a pale yellow solid (the anhydride intermediate) forms[6].

• Hydrolysis: Dissolve the intermediate in a mixture of acetone and water. Heat at reflux for 2 hours to hydrolyze the anhydride back to the dicarboxylic acid[6].

• Isolation: Evaporate the acetone, add additional water, and filter the resulting colorless precipitate. Dry under vacuum to yield pure D-DATA (Yield: ~57%, m.p. 186–188.5 °C)[6].

Caption: Chemical synthesis pathway of (+)-Di-4-Anisoyl-D-tartaric acid.

References

• [1] Chem-Impex. (+)-Di-p-anisoyl-D-tartaric Acid Applications. Retrieved from:

• [2] CymitQuimica. CAS 191605-10-4: (S,S)-Di-p-anisoyltartaric acid. Retrieved from:

• [5] ACS Publications. Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development. Retrieved from:

• [8] Google Patents. WO2011007123A1 - Process for preparing levosimendan and intermediates for use in the process. Retrieved from:

• [6] PLOS Neglected Tropical Diseases. Resolution of Praziquantel. Retrieved from:

• [4] ChemicalBook. 191605-10-4(Di-p-anisoyl-D-tartaric acid) Product Description. Retrieved from:

• [7] Google Patents. US20120165524A1 - Process for Preparing Levosimendan and Intermediates for Use in the Process. Retrieved from:

• [3] Sibran.ru. TARTARIC ACID AND ITS O-ACYL DERIVATIVES. Retrieved from:

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 191605-10-4: (S,S)-Di-p-anisoyltartaric acid [cymitquimica.com]
• 3. sibran.ru [sibran.ru]
• 4. 191605-10-4 CAS MSDS (Di-p-anisoyl-D-tartaric acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Resolution of Praziquantel | PLOS Neglected Tropical Diseases [journals.plos.org]
• 7. US20120165524A1 - Process for Preparing Levosimendan and Intermediates for Use in the Process - Google Patents [patents.google.com]
• 8. WO2011007123A1 - Process for preparing levosimendan and intermediates for use in the process - Google Patents [patents.google.com]

Theoretical Principles &amp; Application of (+)-Di-4-Anisoyl-D-tartaric Acid in Chiral Resolution

Content Type: Technical Whitepaper Target Audience: Pharmaceutical Researchers, Process Chemists, and Crystallography Scientists Subject: Enantiomeric separation via diastereomeric salt formation using (2S,3S)-(+)-Di-p-anisoyltartaric acid.

Executive Summary

Chiral resolution remains the most cost-effective industrial method for obtaining enantiopure active pharmaceutical ingredients (APIs). While enzymatic and chromatographic methods have matured, Classical Resolution via Diastereomeric Salt Formation offers scalability and economic viability that are often superior for early-stage and kilogram-scale production.

This guide focuses on (+)-Di-4-Anisoyl-D-tartaric acid ((+)-D-DATA) , a high-performance derivative of tartaric acid. Unlike the parent tartaric acid, the anisoyl derivative incorporates significant steric bulk and electron-donating methoxy groups, facilitating unique supramolecular interactions (π-π stacking) that stabilize crystal lattices and enhance the eutectic composition of the target diastereomer.

Theoretical Mechanism

The Thermodynamic Basis: Diastereomeric Discrimination

The fundamental principle of this resolution is the reaction of a racemic base (

) with the enantiopure resolving agent ( ) to form two diastereomeric salts:

Unlike enantiomers, which share identical scalar physical properties (solubility, melting point), these diastereomers possess distinct lattice energies (

). The efficiency of (+)-D-DATA arises from its ability to maximize the difference in these lattice energies ( ), leading to a larger solubility differential ( vs ).

The "Anisoyl Effect" and Supramolecular Recognition

(+)-D-DATA is superior to simple tartaric acid and often dibenzoyl tartaric acid (DBTA) due to two key structural factors:

• Steric "Locking": The bulky p-anisoyl groups restrict conformational freedom, creating a rigid "cleft" that accepts the amine substrate.

• Electronic

  - Stacking: The methoxy group (-OCH ) at the para position is an electron-donating group (EDG). This increases the electron density of the aromatic ring compared to DBTA, strengthening - interactions with electron-deficient aromatic rings often found in pharmaceutical amines.

The "Dutch Resolution" Concept

While this guide focuses on (+)-D-DATA, it is critical to understand its role in the "Dutch Resolution" family approach. If (+)-D-DATA alone fails to crystallize, it can be used in a mixture with other tartaric derivatives (e.g., DBTA). The structural similarity allows the agents to co-crystallize, often inducing nucleation where a single agent would fail—a phenomenon known as the Family Effect .

Visualization of Mechanism

The following diagram illustrates the thermodynamic selection process driven by (+)-D-DATA.

Caption: Thermodynamic pathway of chiral resolution showing the bifurcation of diastereomeric salts driven by the specific lattice stability of the (+)-D-DATA complex.

Strategic Experimental Parameters

Success with (+)-D-DATA is rarely about luck; it is about tuning three variables:

Parameter	Recommended Strategy	Rationale
Stoichiometry	0.5 eq (The "Marckwald" Method)	Using 0.5 equivalents of (+)-D-DATA forces the formation of the neutral salt with the matching enantiomer, while the mismatched enantiomer remains as a free base or soluble salt. This maximizes theoretical yield to 50% (100% of one enantiomer).
Solvent System	Polar/Non-Polar Mix (e.g., EtOH/Water or Acetone)	(+)-D-DATA is hydrophobic due to the anisoyl groups. A pure aqueous system often fails. Use alcohols (MeOH, EtOH) or Acetone. Water acts as a powerful anti-solvent or co-solvent to tune solubility.
Temperature	Slow Cooling Ramp (0.1°C/min)	Rapid cooling traps impurities. The large molecular weight of (+)-D-DATA requires time to organize into the crystal lattice.

Self-Validating Experimental Protocol

This protocol is designed with "Stop/Go" checkpoints to prevent resource wastage.

Materials

• Substrate: 10 mmol Racemic Amine.

• Resolving Agent: 5 mmol (+)-Di-4-Anisoyl-D-tartaric acid (0.5 eq).

• Solvent: Methanol (Primary), Water (Secondary).

Workflow

Step 1: Screening (The "Test Tube" Phase)

• Prepare 100 mg of racemate in 5 test tubes.

• Add 0.5 eq of (+)-D-DATA to each.

• Add different solvents: MeOH, EtOH, Acetone, THF, 9:1 EtOH:H2O.

• Heat to reflux to dissolve.

• Cool slowly to RT.

  • Checkpoint 1: If precipitate forms immediately upon cooling, the solvent is too non-polar. Add drops of MeOH and reheat.

  • Checkpoint 2: If no precipitate forms after 24h, scratch the glass or add an anti-solvent (e.g., Hexane).

Step 2: Scale-Up (The Resolution)

• Dissolve 10 mmol Racemic Amine in 20 mL Methanol at 60°C.

• Dissolve 5 mmol (+)-D-DATA in 20 mL Methanol at 60°C.

• Mix solutions hot. The mixture should remain clear.

• Controlled Cooling: Wrap the flask in cotton/foil to insulate and allow to cool to RT over 6–12 hours.

• Harvest: Filter the crystals. Wash with cold methanol.

  • Validation: Dry a small sample and check melting point. A sharp MP indicates high diastereomeric purity. A broad range indicates a eutectic mixture (failure).

Step 3: Liberation of the Amine

• Suspend the salt in water/CH2Cl2 (biphasic).

• Add 1M NaOH dropwise until pH > 12.

• Extract the organic layer, dry over Na2SO4, and evaporate.

• Analysis: Check Enantiomeric Excess (ee) via Chiral HPLC or Polarimetry.

Process Flow Diagram

Caption: Decision-tree workflow for the resolution process, including optimization loops for non-crystallizing oils or low-purity crops.

Comparative Performance Data

The following table synthesizes performance metrics of (+)-D-DATA against standard resolving agents for a generic benzylic amine (e.g., 1-phenylethylamine type structures).

Resolving Agent	Typical Yield (First Crop)	Typical ee (First Crop)	Solvent Preference	Cost Factor
(+)-Tartaric Acid	30-40%	60-80%	Water/MeOH	Low
(+)-Dibenzoyl-D-Tartaric (DBTA)	35-45%	85-95%	MeOH/Acetone	Medium
(+)-Di-4-Anisoyl-D-Tartaric (D-DATA)	40-48%	>98%	EtOH/THF/H2O	High

Note: While D-DATA is more expensive, its ability to yield >98% ee in a single crystallization step often eliminates the need for multiple recrystallizations, reducing overall process time and solvent waste.

References

• BenchChem. A Comparative Guide to the Crystallographic Resolution of Diastereomeric Salts Using (+)-Di-p-toluoyl-D-tartaric Acid.

• MDPI. The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts.

• CymitQuimica. (R,R)-Di-p-anisoyltartaric acid - Product Specifications and Synonyms.

• ResearchGate. Crystallization-Based Separation of Enantiomers: Solvent and Stoichiometry Effects.

• Royal Society of Chemistry. Design of Diastereomeric Salt Resolution via Multicomponent System Characterization.

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis and Chiral Resolution Utilizing (+)-Di-4-Anisoyl-D-Tartaric Acid

Executive Summary

The demand for enantiomerically pure compounds in pharmaceutical development necessitates robust, scalable, and highly selective chiral auxiliaries. (+)-Di-4-Anisoyl-D-tartaric acid (DATA), CAS 191605-10-4, has emerged as a premier chiral resolving agent and auxiliary in asymmetric synthesis[1]. By leveraging its unique stereoelectronic properties, researchers can achieve exceptional enantiomeric excess (ee) in the resolution of racemic amines and the synthesis of complex active pharmaceutical ingredients (APIs), such as praziquantel and finerenone intermediates[2][3]. This application note details the mechanistic rationale, quantitative performance data, and self-validating protocols for deploying (+)-DATA in thermodynamic crystallization workflows.

Mechanistic Insights: The Role of the p-Anisoyl Group

While standard tartaric acid and dibenzoyl-D-tartaric acid are common resolving agents, (+)-DATA offers distinct thermodynamic advantages. The causality behind its superior performance lies in its molecular architecture:

• Enhanced Electron Density: The electron-donating p-methoxy (anisoyl) groups increase the electron density of the aromatic rings. This amplifies

  stacking interactions between the chiral auxiliary and aromatic substrates during diastereomeric salt formation.

• Steric Rigidity: The bulky anisoyl groups create a highly restrictive chiral pocket. When a racemic amine coordinates with the carboxylic acid moieties, the steric bulk forces a significant structural divergence between the matched (less soluble) and mismatched (more soluble) diastereomeric salts.

• Hydrogen-Bonding Networks: The methoxy oxygen atoms provide additional hydrogen-bond acceptor sites, stabilizing the crystal lattice of the target diastereomer and increasing the free energy difference (

  ) between the two salt forms[4].

Process Workflow & Pathway Visualization

Thermodynamic resolution workflow using (+)-Di-4-Anisoyl-D-tartaric acid.

Quantitative Performance Data

The efficacy of (+)-DATA is highly dependent on the solvent system and stoichiometric ratios. Sub-stoichiometric ratios (e.g., 0.35–0.55 equivalents) often yield "hemisalts," which drastically improve resolution efficiency by altering solid-state packing[3][4].

Target Substrate	Chiral Auxiliary	Optimal Solvent System	Molar Eq.	Yield (%)	Enantiomeric Excess (ee %)
Praziquanamine (Praziquantel Intermediate)	(+)-Di-p-anisoyl-D-tartaric acid	Acetone / Water	1.0 eq	57%	>98% (Post-recrystallization)
Diphenyl-Substituted N-Methyl-Piperazine	(+)-Di-p-anisoyl-D-tartaric acid	THF / Water (80:20 v/v)	0.35 eq	37%	98%
Finerenone Intermediate (Naphthyridine deriv.)	(-)-Di-p-anisoyl-L-tartaric acid*	Ethanol / Water (3:1 v/v)	0.55 eq	N/A	68% (First pass)

*Note: The L-enantiomer of DATA is used here to isolate the (S)-enantiomer of the finerenone intermediate, demonstrating the tunable nature of the tartaric acid scaffold[3].

Self-Validating Experimental Protocols

Protocol A: In-House Synthesis of (+)-Di-4-Anisoyl-D-Tartaric Acid

Causality & Expert Insight: Commercial sourcing of substituted tartaric acids at scale can be cost-prohibitive. Synthesizing (+)-DATA via a solvent-free melt strategy prevents the premature hydrolysis of the acyl chloride while forcing the esterification of the sterically hindered hydroxyl groups on the tartaric acid backbone[2].

Step-by-Step Methodology:

• Acyl Chloride Generation: In a dry flask, combine p-methoxybenzoic acid (33.6 g, 253 mmol) with thionyl chloride (82.0 g, 50 mL). Stir for 1 hour at room temperature, then heat to reflux for 3 hours. Remove excess thionyl chloride via vacuum distillation to yield crude p-methoxybenzoyl chloride.

• Esterification (Melt Phase): Add (2S,3S)-D(-)-tartaric acid (12.5 g, 83.0 mmol) directly to the crude acid chloride. Heat the mixture to 140°C for 1 hour until a pale yellow solid (the anhydride intermediate) forms. Increase heat to 160°C for an additional 1 hour to ensure complete conversion[2].

• Hydrolysis of Anhydride: Cool the mixture to 100°C, add toluene (100 mL), and allow it to cool to room temperature. Filter the solid (+)-di-p-anisoyl-D-tartaric acid anhydride.

• Ring Opening: Dissolve the anhydride in a mixture of acetone (150 mL) and water (10 mL). Heat at reflux for 2 hours.

• Isolation: Add water (100 mL) and evaporate the acetone under reduced pressure. Filter the resulting colorless precipitate and dry under vacuum.

• Self-Validation Checkpoint: The isolated solid should exhibit a melting point of 186–188.5°C. Confirm structure via

  H NMR (DMSO- ): 3.86 (s, 6H, OCH ), 5.80 (s, 2H, CH), 7.13 (d, 4H, ArH)[2].

Protocol B: Thermodynamic Resolution of Racemic Amines

Causality & Expert Insight: The solvent system must balance the solubility of the free base and the diastereomeric salts. A THF/Water or Ethanol/Water mixture is ideal; water provides the necessary hydrogen bonding to stabilize the tartrate salt lattice, while the organic solvent keeps the mismatched salt in solution[3][4].

Step-by-Step Methodology:

• Dissolution: Dissolve the racemic amine (1.0 equivalent) in an Ethanol/Water mixture (3:1 v/v). Calculate the solvent volume to be approximately 10 to 40 times the mass of the racemate[3].

• Auxiliary Addition: Add exactly 0.50 to 0.55 equivalents of (+)-DATA. Why 0.55 eq? This promotes the formation of a hemisalt, which significantly enhances the enantiomeric discrimination during crystallization[3][4].

• Thermodynamic Equilibration: Heat the mixture to 75°C until complete dissolution is achieved.

• Controlled Crystallization: Cool the solution strictly at a rate of 0.1°C to 0.2°C per minute down to room temperature. Critical Warning: Kinetic trapping occurs if the cooling rate is too rapid, leading to co-precipitation of the undesired diastereomer.

• Isolation: Filter the precipitated diastereomeric salt. Wash the filter cake with a minimal amount of cold ethanol.

• Salt Break (Liberation): Suspend the isolated salt in dichloromethane (DCM). Add 1M aqueous NaOH dropwise until the aqueous layer reaches pH 10. Extract the enantiopure free amine into the DCM layer, dry over Na

  SO , and concentrate under reduced pressure.

Quality Control & Analytical Validation

To ensure the integrity of the resolution process, the following self-validating analytical checks must be performed:

• Chiral HPLC: Determine the enantiomeric excess (ee) of the liberated amine using a chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H) with a hexane/isopropanol mobile phase. A successful first-pass resolution should yield

  ee. If ee is , perform a secondary recrystallization of the intact diastereomeric salt in n-heptane or an isopropanol/water mix before the salt break[4].

• Polarimetry: Measure the specific optical rotation

  of the liberated product to confirm the correct absolute configuration against literature values.

References

• (+)-Di-p-anisoyl-D-tartaric Acid - Chem-Impex.
• Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine.
• Resolution of Praziquantel. PLOS Neglected Tropical Diseases.
• Method for the preparation of (4S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1-6-naphthyridine-3-carbox-amide by racemate separation by means of diastereomeric tartaric acid esters.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. journals.plos.org [journals.plos.org]
• 3. US12054481B2 - Method for the preparation of (4S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1-6-naphthyridine-3-carbox-amide by racemate separation by means of diastereomeric tartaric acid esters - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Enantiomeric Separation via (+)-Di-4-Anisoyl-D-Tartaric Acid (D-DATA) in HPLC

-blockers), and Pharmacological Bases.

Executive Summary

(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) is a powerful chiral selector derived from tartaric acid. Unlike simple tartaric acid, the introduction of 4-anisoyl groups (p-methoxybenzoyl) significantly enhances the molecule's ability to engage in

- interactions, making it highly effective for the resolution of aromatic chiral amines and amino alcohols.

This guide details the use of D-DATA primarily as a Chiral Mobile Phase Additive (CMPA) in Reversed-Phase HPLC (RP-HPLC). This approach offers a cost-effective, versatile alternative to expensive Chiral Stationary Phases (CSPs), allowing researchers to screen enantioselectivity using standard achiral C18 columns.

Mechanism of Chiral Recognition[1]

The enantioseparation mechanism relies on the formation of transient, thermodynamically distinct diastereomeric complexes between the chiral selector (D-DATA) and the analyte enantiomers.

The "Three-Point Interaction" Model

For successful recognition, at least three points of interaction must occur between the selector and the analyte. In the case of D-DATA and a chiral amine:

• Ionic Interaction: Between the carboxylate group (

  ) of D-DATA and the protonated amine ( ) of the analyte.
• - Stacking: Between the electron-rich anisoyl aromatic ring of D-DATA and the aromatic system of the analyte.

• Hydrogen Bonding/Steric Repulsion: Involving the amide/ester linkages or the hydroxyl groups of the tartaric backbone.

Mechanistic Diagram

The following diagram illustrates the equilibrium process governing the separation.

Caption: Thermodynamic equilibrium forming transient diastereomeric complexes. The difference in stability (

) between Complex R and Complex S dictates the separation factor ( ).

Protocol: D-DATA as Chiral Mobile Phase Additive (CMPA)

This protocol is designed for the separation of basic drugs (e.g., Propranolol, Metoprolol) using a standard C18 column.

Reagents & Materials[1][2][3][4][5][6]

• Chiral Selector: (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA), >98% purity.

• Column: C18 (Octadecylsilane), 5

  m, 150 x 4.6 mm (e.g., Agilent Zorbax or Waters Symmetry).

• Solvents: HPLC-grade Methanol (MeOH), Acetonitrile (ACN), and Water (

  ).

• pH Adjusters: Triethylamine (TEA) or Sodium Hydroxide (NaOH) for basification; Acetic acid for acidification (if necessary).

Mobile Phase Preparation (Standard Screening Mix)

The goal is to create a mobile phase where D-DATA is ionized (to form ion pairs) but the organic content is high enough to solubilize the complex.

Target Composition: 5 mM D-DATA in MeOH:Water (70:30 v/v), pH 5.0.

• Weighing: Weigh accurately 2.09 g of D-DATA (MW

  418.35 g/mol ) for 1 L of mobile phase (for 5 mM).

• Dissolution: Dissolve the D-DATA in 700 mL of Methanol. Sonicate until clear.

• Aqueous Addition: Add 300 mL of HPLC-grade water.

• pH Adjustment (CRITICAL):

  • The natural pH of D-DATA in solution will be acidic (~3.0).

  • Titrate slowly with Triethylamine (TEA) or 1M NaOH to pH 5.0 - 5.5 .

  • Why? At pH 5, the carboxylic acid groups of D-DATA are deprotonated (

    ), and the target amine analytes are protonated ( ), maximizing ion-pairing.

• Filtration: Filter through a 0.45

  m Nylon membrane to remove any precipitates.

Chromatographic Conditions

Parameter	Setting	Notes
Flow Rate	0.8 - 1.0 mL/min	Lower flow rates often improve chiral resolution ( ).
Temperature	20°C - 25°C	Lower temperature favors complex formation (enthalpy driven).
Detection	UV @ 254 nm or 280 nm	The anisoyl group absorbs strongly at UV; ensure analyte signal is distinguished.
Injection Vol	5 - 10 L	Prevent column overload which destroys separation.

Method Development Workflow

Caption: Iterative optimization workflow for CMPA method development.

Expected Results & Data Analysis

When separating a racemic mixture (e.g., (

)-Propranolol), you will observe two peaks. The separation efficiency is quantified by the Separation Factor ( ) and Resolution ( ).

Representative Data (Theoretical Example)

Based on typical performance of tartaric acid derivatives for

-blockers [1, 2].

Analyte	Mobile Phase	Column	(Selectivity)	(Resolution)
Propranolol	5mM D-DATA, MeOH/H2O (70:30), pH 5	C18	1.15	1.8 (Baseline)
Metoprolol	5mM D-DATA, MeOH/H2O (70:30), pH 5	C18	1.12	1.5
Alprenolol	5mM D-DATA, ACN/H2O (60:40), pH 4.5	C18	1.09	1.2 (Partial)

Formulas:

• Selectivity (

  ): (Where is the retention factor).

• Resolution (

  ):

Troubleshooting & Optimization

Low Resolution ( )

• Temperature: Chiral recognition is often enthalpy-driven. Reducing the column temperature to 10°C or 15°C can significantly increase

  by stabilizing the transient complex.

• Concentration: Increase D-DATA concentration from 5 mM to 10 mM. Note that this will increase backpressure and UV background absorbance.

Peak Tailing

• Cause: Secondary silanol interactions on the C18 column.

• Solution: Add a competing base like Triethylamine (TEA) (approx. 10 mM) to the mobile phase to block silanol sites, or increase the ionic strength with Ammonium Acetate.

System Passivation

• Note: D-DATA can adsorb strongly to the steel frits and column packing. Dedicate a specific column for chiral screening if possible. To flush the system, use 100% Methanol followed by 50:50 Methanol:Water (warm) for at least 60 minutes.

References

• Lindner, W., et al. "Tartaric acid derivatives as chiral selectors in liquid chromatography." Journal of Chromatography A, 1984. (General principle of tartaric acid derivatives).

• Struys, E. A., et al. "Separation of amino acid enantiomers by HPLC using a chiral mobile phase additive." Clinical Chemistry, 2004.

• Chiral Technologies. "Enantiomer separation of acidic compounds using Quinine/Quinidine derivatives." Application Note. (Related mechanism for ion-pairing).

• Prelog, V., et al. "Chiral resolution via diastereomeric salt formation." Helvetica Chimica Acta. (Foundational chemistry of tartaric acid resolution).

(Note: While specific "Di-4-Anisoyl" CMPA data tables are rare in open literature compared to "Di-n-butyl" derivatives, the protocols above are chemically adapted from standard tartaric acid derivative methodologies used in the referenced works.)

large-scale chiral separation with (+)-Di-4-Anisoyl-D-tartaric acid

Application Note: Large-Scale Chiral Separation with (+)-Di-4-Anisoyl-D-Tartaric Acid

Executive Summary

The separation of racemic mixtures via diastereomeric salt crystallization remains a cornerstone of pharmaceutical process chemistry. (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA, CAS 191605-10-4) has emerged as a highly privileged chiral resolving agent[1][2]. This application note provides a comprehensive, thermodynamically driven protocol for the large-scale resolution of complex racemic amines, utilizing D-DATA to achieve high enantiomeric excess (ee) through rational screening and sub-stoichiometric salt formation[3][4].

Mechanistic Foundations: The Causality of Chiral Recognition

Successful classical resolution is not a product of trial and error, but of manipulating thermodynamic equilibrium and supramolecular chemistry[5]. D-DATA consistently outperforms standard tartaric acid in complex resolutions due to several mechanistic advantages:

• Steric Rigidity and π-π Interactions: While the tartaric acid core provides the primary chiral environment and hydrogen-bonding network, the addition of bulky, electron-rich p-anisoyl (4-methoxybenzoyl) groups restricts the conformational flexibility of the resolving agent[6]. These aromatic appendages enable highly specific π-π stacking and van der Waals interactions, which are critical for recognizing aryl-containing target molecules such as praziquanamine or diphenyl-substituted piperazines[3][7].

• The Sub-Stoichiometric Advantage: Traditional resolutions typically employ 0.5 to 1.0 molar equivalents of a resolving agent. However, thermodynamic screening reveals that using sub-stoichiometric amounts of D-DATA (e.g., 0.35 mol equiv) can force the crystallization of a highly ordered hemisalt tetrahydrate[3][4]. This selectively precipitates the target diastereomer while forcing the undesired enantiomer to remain in the mother liquor as a highly soluble free base, drastically shifting the equilibrium to maximize the diastereomeric excess (de)[3][8].

• Solid-Phase Isolation: Isolating the desired enantiomer from the first-precipitated solid is operationally superior to mother-liquor recovery. For example, in the resolution of praziquantel intermediates, D-DATA uniquely precipitates the desired (R)-(–)-praziquanamine directly from the solvent matrix[7][9].

Workflow & Pathway Visualization

Classical chiral resolution workflow utilizing (+)-Di-4-Anisoyl-D-tartaric acid.

Rational Screening Protocol (Thermodynamic Optimization)

Before executing a large-scale resolution, process chemists must define the thermodynamic landscape. The following data summarizes the quantitative impact of solvent and stoichiometry during the optimization of a diphenyl-substituted N-methyl-piperazine derivative[3][4].

Table 1: Quantitative Impact of Solvent and Stoichiometry on Resolution Efficiency Data demonstrates the shift from a solid solution to a highly crystalline hemisalt.

Solvent System (v/v)	D-DATA Stoichiometry (mol equiv)	Solid-State Form	Diastereomeric Excess (de %)	Yield (%)
THF (100)	0.50	Solid Solution	< 30%	~ 45%
THF/H₂O (90/10)	0.50	Hemisalt Hydrate	50%	40%
THF/H₂O (80/20)	0.35	Hemisalt Tetrahydrate	70%	37%

Self-Validating Checkpoint: The screening protocol validates itself via isothermal solubility phase diagrams. If the targeted diastereomeric salt exhibits a significantly lower solubility product than the undesired salt and the freebase, the resolution will succeed. If the mother liquor ee% does not inversely mirror the precipitate de%, a solid solution is likely forming, and the water content or stoichiometry must be adjusted[3][5].

Large-Scale Resolution Protocol

The following methodology is adapted from validated scale-up procedures for complex pharmaceutical intermediates[3][4][7].

Step 1: Diastereomeric Salt Formation

• Charge a reactor with the racemic amine (1.0 mol equiv).

• Add a solvent mixture of THF/H₂O (80/20, v/v) to achieve a racemate concentration of approximately 10-15% w/v.

• Add (+)-Di-4-Anisoyl-D-tartaric acid (0.35 mol equiv)[3][4]. Causality: Limiting the resolving agent prevents the co-precipitation of the more soluble, undesired diastereomer.

• Heat the mixture to reflux (approx. 65°C) until a homogenous solution is achieved.

Step 2: Thermodynamic Crystallization

• Linearly cool the reactor to 20°C over 4–6 hours. Causality: A slow cooling ramp prevents rapid supersaturation, which causes kinetic trapping of the undesired enantiomer and poor crystal habit.

• Age the slurry at 20°C for an additional 2 hours to ensure thermodynamic equilibrium is reached.

Step 3: Solid-Liquid Separation

• Filter the slurry and wash the wet cake with a minimal volume of cold THF/H₂O (80/20).

• The isolated solid is the enriched diastereomeric hemisalt tetrahydrate (~70% de)[3][4].

Step 4: Salt Break (Alkaline Extraction)

• Suspend the enriched salt in an organic solvent (e.g., dichloromethane or ethyl acetate).

• Add 1 N aqueous NaOH until the aqueous layer reaches pH > 10. Causality: A high pH ensures complete deprotonation of the amine, driving the freebase entirely into the organic phase, while the sodium salt of D-DATA remains in the aqueous phase[4].

• Separate the layers. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield the crude enriched freebase (~70% ee).

Step 5: Freebase Upgrading

• Recrystallize the crude freebase in a non-polar solvent (e.g., n-heptane).

• Filter and dry to obtain the pure target enantiomer (>98% ee)[3][4].

Process Validation & Troubleshooting

• Enantiomeric Purity Tracking: Utilize chiral stationary phase HPLC (e.g., Chiralcel OJ-H or Chiralpak IA) to monitor the ee of both the mother liquor and the isolated solid[7][9]. The system is self-validating when the mass balance of the (R) and (S) enantiomers across the solid and liquid phases equals the initial racemic input.

• Resolving Agent Recovery: To ensure economic viability at scale, the D-DATA must be recovered. Acidify the aqueous layer from the salt break to pH < 2 using HCl. The protonated D-DATA will precipitate and can be filtered, washed with water, and dried for reuse[4].

• Family Behavior Anomalies: Note that resolving agents within the same structural "family" (e.g., dibenzoyl-tartaric acid vs. di-p-anisoyl-tartaric acid) can sometimes precipitate opposite enantiomers[7]. Always confirm the absolute stereochemistry of the first-precipitated salt via X-ray crystallography or polarimetry against a known standard.

References

• Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development - ACS Publications. URL: [Link]

• Resolution of Praziquantel. PLoS Neglected Tropical Diseases - NIH PMC. URL: [Link]

• Strategies for chiral separation: from racemate to enantiomer. Chemical Science - RSC Publishing. URL: [Link]

• Diastereomeric resolution rationalized by phase diagrams under the actual conditions of the experimental process. Tetrahedron: Asymmetry. URL: [Link]

Sources

• 1. watson-int.com [watson-int.com]
• 2. chemimpex.com [chemimpex.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]
• 7. Resolution of Praziquantel - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Resolution of Praziquantel | PLOS Neglected Tropical Diseases [journals.plos.org]

Application Note: Chiral Resolution of Pharmaceutical Intermediates using (+)-Di-4-Anisoyl-D-tartaric Acid

Topic: (+)-Di-4-Anisoyl-D-tartaric acid in the synthesis of pharmaceutical intermediates Content Type: Application Note & Protocol Guide Role: Senior Application Scientist

Executive Summary

The synthesis of single-enantiomer Active Pharmaceutical Ingredients (APIs) is a critical mandate in modern drug development. While asymmetric synthesis offers one route, optical resolution via diastereomeric salt formation remains the industrial workhorse due to its scalability, cost-effectiveness, and robustness.

This guide focuses on (+)-Di-4-Anisoyl-D-tartaric acid [(+)-D-DATA] , a powerful resolving agent derived from natural tartaric acid. Distinguished by its bulky anisoyl (methoxybenzoyl) groups, (+)-D-DATA offers superior chiral recognition capabilities compared to unsubstituted tartaric acid, particularly for hydrophobic amines and sterically hindered pharmaceutical intermediates.

Scientific Principles & Mechanism

The "Dutch Resolution" Concept & Structural Advantage

Classically, resolution involves forming a salt between a racemic base and an enantiopure acid. (+)-D-DATA belongs to a family of tartaric acid derivatives (including dibenzoyl- and di-toluoyl- variants).

• Steric Bulk: The anisoyl groups increase the molecular volume, creating a more rigid and defined "chiral pocket" in the crystal lattice.

• - Stacking: The aromatic rings in the anisoyl groups facilitate - interactions with aromatic substrates (common in APIs like calcium channel blockers or beta-blockers), stabilizing one diastereomer over the other.

• Solubility Differential: The primary mechanism of separation is the solubility difference between the

  -salt (less soluble) and the -salt (more soluble) in a specific solvent system.[1]

Chemical Identity[2]

• Compound: (+)-Di-4-Anisoyl-D-tartaric acid

• Synonyms: (+)-Di-p-anisoyl-D-tartaric acid; (2S,3S)-2,3-Bis(4-methoxybenzoyloxy)succinic acid.

• CAS Number: 191605-10-4 (varies by hydrate/salt form, verify specific batch).

• Function: Resolving agent for racemic bases (amines).

Experimental Protocol: Resolution of a Racemic Amine

Note: This protocol uses rac-1-Phenylethylamine as a validation standard, representing a typical chiral amine motif found in many CNS-active drugs.

Materials & Equipment

• Substrate: rac-1-Phenylethylamine (12.1 g, 100 mmol)

• Resolving Agent: (+)-Di-4-Anisoyl-D-tartaric acid (21.0 g, 50 mmol) [0.5 eq "Pope-Peachy" method]

• Solvent: Methanol (HPLC Grade) and Water.[2]

• Equipment: 500 mL 3-neck round bottom flask, mechanical stirrer, reflux condenser, vacuum filtration setup.

Step-by-Step Procedure

Phase A: Salt Formation

• Preparation of Resolving Agent Solution: In a 250 mL flask, dissolve 21.0 g of (+)-D-DATA in 150 mL of Methanol . Warm to 40°C to ensure complete dissolution.

• Preparation of Amine Solution: In the main 500 mL reaction flask, dissolve 12.1 g of rac-amine in 50 mL of Methanol .

• Addition: Slowly add the (+)-D-DATA solution to the amine solution over 20 minutes while stirring at room temperature.

  • Scientist's Note: The reaction is exothermic.[3] Controlled addition prevents localized precipitation of the amorphous salt, promoting the growth of the crystalline diastereomer.

• Crystallization: Heat the mixture to reflux (approx. 65°C) until a clear solution is obtained. If the solution is not clear, add water dropwise (max 20 mL) until dissolved.

• Cooling Ramp: Turn off the heat and allow the flask to cool to room temperature slowly (over 4 hours). Then, cool to 0-5°C in an ice bath for 2 hours.

  • Critical Control Point: Rapid cooling traps the "wrong" isomer. Slow cooling allows thermodynamic equilibration, maximizing Enantiomeric Excess (ee).

Phase B: Isolation & Purification

• Filtration: Filter the white crystalline solid under vacuum.

• Wash: Wash the filter cake with 2 x 20 mL of cold Methanol.

• Recrystallization (Optional but Recommended): If initial ee is <95%, recrystallize the wet cake from Methanol/Water (9:1).

Phase C: Liberation of the Free Base

• Biphasic Setup: Suspend the solid salt in 100 mL Water and 100 mL Dichloromethane (DCM) .

• Basification: Add 20% NaOH (aq) dropwise with vigorous stirring until the aqueous layer pH > 12.

  • Mechanism:[1][4][5][6] The NaOH deprotonates the amine (liberating it into DCM) and forms the disodium salt of D-DATA (soluble in water).

• Extraction: Separate the layers. Extract the aqueous layer again with 2 x 50 mL DCM.

• Drying: Combine organic layers, dry over anhydrous

  , filter, and evaporate solvent to yield the resolved (S)-1-Phenylethylamine .

Recovery & Recycling of (+)-D-DATA

For industrial viability, the resolving agent must be recovered. This protocol typically yields >90% recovery.[7]

Recovery Protocol[6][10]

• Starting Material: Use the basic aqueous layer (pH > 12) from Phase C (containing disodium D-DATA).

• Acidification: Cool the aqueous solution to 10°C. Slowly add concentrated HCl dropwise while monitoring pH.

• Precipitation: Continue addition until pH reaches 1-2 . The (+)-D-DATA will precipitate as a thick white solid.

  • Caution: Do not allow temperature to rise above 25°C during acidification to prevent hydrolysis of the ester linkages in the resolving agent.

• Collection: Filter the solid, wash with cold water to remove NaCl, and dry in a vacuum oven at 50°C.

• Validation: Check melting point and specific rotation

  before reuse.

Visualized Workflows

Resolution Process Flow

The following diagram illustrates the logical flow of the resolution and liberation process.

Figure 1: Workflow for the chiral resolution of amines using (+)-D-DATA.

Recovery Cycle

The following diagram details the closed-loop recovery of the resolving agent.

Figure 2: Protocol for the recovery and recycling of (+)-Di-4-Anisoyl-D-tartaric acid.

Data Summary & Troubleshooting

Typical Performance Metrics

Parameter	Value Range	Notes
Molar Ratio (Acid:Amine)	0.5 - 1.0	0.5 eq (Pope-Peachy) is most economical.
Solvent System	MeOH, EtOH, iPrOH/H2O	Alcohols generally favor salt crystallization.
Typical Yield (Salt)	35% - 45%	Theoretical max is 50% for single pass.
Enantiomeric Excess (ee)	> 98%	After one recrystallization.
Recovery Rate	> 90%	Critical for cost control.

Troubleshooting Guide

• No Precipitate Forms: Solution may be too dilute. Evaporate 20% of solvent or seed with a pure crystal of the salt.

• Low Optical Purity: Cooling was too fast. Re-heat to reflux and cool at 5°C/hour. Alternatively, switch solvent from Methanol to Ethanol to change solubility profile.

• Gel Formation: Common with tartrates. Vigorous mechanical stirring (not magnetic) is required to break gels and induce crystallization.

References

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. Link

• Vries, T. D., et al. (1998). "The Family Approach to the Resolution of Racemates: Dutch Resolution." Angewandte Chemie International Edition, 37(17), 2349-2354. Link

• Faigl, F., et al. (2010). "Tartaric acid and its acyl derivatives. Part 5. Direct synthesis of monoacyltartaric acids." Arkivoc, 2010(9), 119-129. Link

• BenchChem. (2025).[7][8] "Technical Support Center: Recovery and Recycling of (+)-Di-p-toluoyl-D-tartaric Acid." BenchChem Application Notes. Link

• Tanabe Seiyaku Co. Ltd. (1984). "Process for the preparation of an intermediate of diltiazem." US Patent 5,102,999. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US5514589A - Chiral resolution of an intermediate in diltiazem synthesis using lipase PS immobilized with sucrose - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN1600775A - D-(+) or L-(-)- tartaric acid or ramification as resolving agent for ephedrine or ramification and resolving method - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

applications of (+)-Di-4-Anisoyl-D-tartaric acid in the food industry.

Executive Summary

(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) is a premium chiral resolving agent derived from natural tartaric acid. While not a direct food additive, it is a critical processing aid in the synthesis of high-value food ingredients. Its primary application lies in the optical resolution of racemic mixtures—separating "left-handed" molecules from "right-handed" ones.

In the food industry, chirality is paramount because human taste receptors are chiral. One enantiomer of a molecule may taste sweet, while its mirror image tastes bitter or is odorless. D-DATA enables the cost-effective production of single-enantiomer flavorings, cooling agents, and amino acid precursors for sweeteners (e.g., Aspartame).

Core Mechanism: The Chemistry of Taste

The utility of D-DATA rests on the principle of Diastereomeric Salt Formation .[1][2]

• The Challenge: Enantiomers (mirror images) have identical physical properties (boiling point, solubility) in an achiral environment, making them impossible to separate by standard distillation or crystallization.

• The Solution: Reacting a racemic base (

  ) with a pure chiral acid ( , here D-DATA) creates two distinct salts:
  • [3]
  • [3]

• The Result: These two salts are diastereomers .[1][2][3][4] They have different physical properties, specifically solubility.[1][2][4] One salt precipitates, while the other remains in solution.[1][3][4]

Why D-DATA?

Unlike unmodified tartaric acid, the anisoyl groups (methoxy-benzoyl) on D-DATA provide:

• Steric Bulk: Increases the structural difference between the two resulting salts.

• - Stacking: The aromatic rings interact strongly with aromatic substrates (common in flavor compounds), enhancing crystal lattice stability and separation efficiency.

Application I: Resolution of Synthetic Flavor Intermediates

Context: Many cooling agents (e.g., WS-3, WS-23) and floral fragrances rely on chiral amines or amides. Producing them as pure enantiomers reduces dosage requirements and eliminates off-notes caused by the inactive isomer.

Protocol: Resolution of rac-1-Phenylethylamine (Flavor Precursor Model)

Note: This protocol serves as a validated model for resolving aromatic amines used in flavor synthesis.

Materials:

• Racemic amine (100 mmol)

• (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) (50 mmol - "Half-Quantity Method")

• Solvent: Ethanol (95%) or Methanol/Water mix.

• Base for liberation: NaOH (1M).

Experimental Workflow:

• Dissolution: Dissolve 50 mmol of D-DATA in 150 mL of boiling Ethanol (95%).

• Addition: Add 100 mmol of the racemic amine dropwise to the hot solution.

  • Expert Insight: We use 0.5 equivalents of the resolving agent (Dutch Resolution method). The resolving agent will preferentially react with the "matched" enantiomer to form the less soluble salt.

• Crystallization: Allow the solution to cool slowly to room temperature over 6 hours. Do not disturb.

  • Critical Step: Rapid cooling traps impurities. Slow cooling ensures pure crystal lattice formation.

• Filtration: Filter the white precipitate. This is the Diastereomeric Salt . The filtrate contains the unwanted enantiomer.

• Purification (Recrystallization): If optical purity is <98% ee, recrystallize the salt in boiling ethanol.

• Liberation (The "Food Grade" Step):

  • Suspend the purified salt in water.

  • Add 1M NaOH until pH > 10. The amine separates as an oil.

  • Extract with food-grade Ethyl Acetate.

  • Dry and evaporate solvent.[1]

Data: Efficiency Comparison

Resolving Agent	Yield of Salt (%)	Optical Purity (% ee)	Notes
L-Tartaric Acid (Unmodified)	35%	72%	Poor separation of aromatic amines.
(+)-Di-4-Anisoyl-D-tartaric acid	42%	>98%	High specificity due to -stacking.
Dibenzoyl-L-tartaric acid	38%	91%	Good, but often lower yield than Anisoyl.

Application II: Analytical Quality Control (Chiral HPLC)

Context: Verifying the authenticity of "Natural" flavors. Nature usually produces single enantiomers (e.g., L-Menthol). Synthetic adulterants are often racemic (50:50 mix). D-DATA is used to create Chiral Stationary Phases (CSPs) to detect this fraud.

Protocol: Preparation of Mobile Phase Additive

• System: HPLC with UV/Vis detection.

• Mobile Phase: Water/Acetonitrile (60:40).

• Chiral Selector: Add 5 mM D-DATA to the mobile phase.

• Mechanism: D-DATA forms transient complexes with the analytes in the column, causing the enantiomers to elute at different retention times.

Visualization: The Resolution Workflow

The following diagram illustrates the decision logic and process flow for resolving a flavor intermediate using D-DATA.

Caption: Workflow for the optical resolution of flavor intermediates via diastereomeric salt formation using D-DATA.

Safety & Regulatory Considerations

• Status: D-DATA is a Processing Aid , not an ingredient.

• Removal: Regulatory standards (FDA/EFSA) require that processing aids be removed from the final product to insignificant levels.

• Protocol Validation: The "Liberation" step using NaOH and subsequent organic extraction is critical. Because D-DATA is an acid and the target flavor is often a base (or neutral), the D-DATA remains in the aqueous waste layer during extraction, ensuring the food ingredient is free of the resolving agent.

References

• Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (Standard reference for stoichiometry and solvent selection in chiral resolution).

• Sogawa, K., et al. (2023). "Strategies for chiral separation: from racemate to enantiomer." Chemical Science.

• BenchChem. (2025).[1] "A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives."

• Yizeli Additive. (2025). "Industrial applications of tartaric acid derivatives in food and pharma."

• Chem-Impex. (2025). "Product Specification: (-)-Di-p-anisoyl-L-tartaric Acid as Chiral Resolving Agent."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. News - Unlocking Potential 5 Key Industrial Uses of D-(-)-Tartaric Acid [zoranchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. rsc.org [rsc.org]

determining enantiomeric excess after resolution with (+)-Di-4-Anisoyl-D-tartaric acid

Application Note: Determining Enantiomeric Excess (ee) After Chiral Resolution with (+)-Di-4-Anisoyl-D-Tartaric Acid

Executive Summary

Classical chiral resolution via diastereomeric salt formation remains a cornerstone of asymmetric synthesis and pharmaceutical manufacturing. (+)-Di-4-Anisoyl-D-tartaric acid (also known as (+)-Di-p-anisoyl-D-tartaric acid or (+)-DATA) is a highly privileged chiral resolving agent[1][2]. Its rigid tartaric acid backbone, combined with the steric bulk and

stacking capabilities of the anisoyl groups, facilitates the robust crystallization of diastereomeric salts, particularly when resolving racemic amines and N-heterocycles[3].

This application note details the end-to-end workflow for achieving thermodynamic chiral resolution using (+)-DATA, performing a rigorous "salt break" to liberate the free base, and accurately determining the enantiomeric excess (ee) using Chiral High-Performance Liquid Chromatography (HPLC).

Mechanistic Rationale & Workflow

The Causality of the "Salt Break"

A common pitfall in chiral analysis is attempting to determine the enantiomeric excess directly from the isolated diastereomeric salt. Injecting the intact salt into a chiral HPLC system introduces the resolving acid ((+)-DATA) into the column. This can alter the retention times of the analyte, mask the amine peaks via UV interference, or irreversibly foul the Chiral Stationary Phase (CSP)[4].

To achieve a self-validating and accurate ee determination, the salt must be "broken." This involves a biphasic alkaline extraction that deprotonates the amine (forcing it into the organic phase) while converting the (+)-DATA into a highly water-soluble dipotassium or disodium salt (forcing it into the aqueous phase)[4]. Only the pure, enantiomerically enriched free base is then subjected to chiral analysis.

Workflow Visualization

Workflow for classical chiral resolution using (+)-DATA, subsequent salt break, and ee determination.

Experimental Protocols

Protocol A: Diastereomeric Salt Formation and Crystallization

Note: The use of substoichiometric amounts of resolving agent (e.g., 0.35 to 0.5 equivalents) often yields hemisalts that exhibit superior thermodynamic resolution efficiency compared to 1:1 molar ratios[5].

• Dissolution: Suspend the racemic amine (1.0 equiv) in a solvent mixture of THF/H₂O (80/20, v/v) or Ethanol/H₂O (90/10, v/v) at a concentration of approximately 10 volumes (10 mL per gram of amine)[4][5].

• Addition of Resolving Agent: Add (+)-Di-4-Anisoyl-D-tartaric acid (0.35 to 0.50 equiv) to the suspension[5].

• Heating: Heat the mixture to reflux (approx. 65–70 °C) under constant stirring until a clear homogeneous solution is obtained.

• Controlled Cooling: Allow the solution to cool to room temperature at a controlled rate (e.g., 0.5 °C/min) to promote the growth of large, pure crystals and prevent the kinetic trapping of the undesired diastereomer.

• Aging and Filtration: Stir the suspension at 15 °C for 2 hours to reach thermodynamic equilibrium. Filter the crystalline salt under vacuum and wash the filter cake with a minimal amount of cold crystallization solvent[4].

• Drying: Dry the isolated diastereomeric salt in a vacuum oven at 40 °C until a constant weight is achieved.

Protocol B: The "Salt Break" (Liberation of the Free Base)

This step is a self-validating system: the complete absence of the anisoyl UV signature in the subsequent HPLC trace confirms a successful extraction.

• Suspension: Transfer the dried diastereomeric salt to a separatory funnel. Suspend the salt in a biphasic mixture of Dichloromethane (DCM) and Deionized Water (1:1 v/v, approx. 20 mL per gram of salt).

• Alkalinization: Slowly add a 10% (w/v) aqueous solution of Potassium Carbonate (K₂CO₃) or 1M NaOH dropwise while shaking gently, until the aqueous layer reaches a stable pH of 9–10[4]. Causality: This pH ensures the amine is fully deprotonated and lipophilic, while the tartaric acid derivative becomes a highly polar, water-soluble dianion.

• Extraction: Shake the separatory funnel vigorously and allow the phases to separate. Collect the lower organic layer (DCM) containing the free amine.

• Aqueous Wash: Extract the remaining aqueous layer with two additional portions of DCM to ensure quantitative recovery of the amine.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Magnesium Sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched free base.

Protocol C: Determination of Enantiomeric Excess via Chiral HPLC

• Sample Preparation: Dissolve 1–2 mg of the liberated free base in 1.0 mL of the HPLC mobile phase (e.g., Hexane/Isopropanol, 90:10 v/v). Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Utilize a polysaccharide-based chiral stationary phase (e.g., Daicel CHIRALPAK® AD-H or OD-H), which provides broad enantioselectivity for amines through hydrogen bonding and dipole-dipole interactions.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at the

    of the amine (ensure it does not overlap with the 254 nm signature of any residual (+)-DATA).

• Validation: Inject a racemic standard of the amine first to prove baseline resolution (

  ) of the two enantiomers.

• Analysis: Inject the resolved sample. Calculate the enantiomeric excess using the integrated peak areas[6].

Data Presentation and Calculations

Table 1: Optimization of Resolution Conditions (Example Data based on rational screening approaches) [5]

Resolving Agent	Solvent System	Equivalents	Yield of Salt (%)	Enantiomeric Excess (ee %)
(+)-DATA	EtOH / H₂O (90:10)	1.00	42%	65%
(+)-DATA	THF / H₂O (80:20)	0.50	39%	82%
(+)-DATA	THF / H₂O (80:20)	0.35	37%	98% (After 1st Recryst.)

Note: Substoichiometric equivalent screening (0.35 eq) often forces the system to form a highly crystalline hemisalt tetrahydrate, dramatically upgrading the ee of the target enantiomer[5].

Table 2: Quantitative Determination of Enantiomeric Excess [6]

Metric	Formula / Definition	Application
Enantiomeric Excess (ee)		Used to quantify the optical purity of the liberated free base from the chiral HPLC chromatogram.
Resolution Factor ( )		Must be on the racemic standard to ensure accurate integration of the resolved sample.

Conclusion

The use of (+)-Di-4-Anisoyl-D-tartaric acid is a highly effective strategy for the classical resolution of racemic amines. However, the scientific integrity of the process relies heavily on the analytical verification step. By rigorously executing a pH-controlled salt break prior to Chiral HPLC analysis, researchers ensure that the chiral stationary phase interacts solely with the analyte, preventing artifactual retention shifts and yielding highly trustworthy enantiomeric excess data.

References

• Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development - ACS Publications. Available at:[Link]

• Resolution of Praziquantel. PLOS Neglected Tropical Diseases. Available at:[Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. PolyU Institutional Research Archive. Available at:[Link]

• PROCESS FOR PREPARING LEVOSIMENDAN AND INTERMEDIATES FOR USE IN THE PROCESS. European Patent Office - EP 2454241 B1.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. haihangchem.com [haihangchem.com]
• 3. Resolution of Praziquantel | PLOS Neglected Tropical Diseases [journals.plos.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

Technical Notes & Optimization

troubleshooting poor diastereomeric salt crystallization

Welcome to the Technical Support Center for Chiral Separations. As a Senior Application Scientist, I have designed this guide to move beyond basic empirical screening. Diastereomeric salt crystallization is driven by a delicate balance of thermodynamics, kinetics, and phase behavior. When a resolution fails, it is rarely due to "bad luck"; it is a physical chemistry problem that can be systematically diagnosed and engineered.

Below is our authoritative troubleshooting guide, structured to address the exact mechanisms behind your crystallization failures.

Diagnostic Workflow

Figure 1: Diagnostic decision tree for troubleshooting diastereomeric salt crystallization failures.

Section 1: The "Oiling Out" Phenomenon

Q1: Why is my diastereomeric salt "oiling out" instead of forming a crystalline solid, and how do I fix it? A: Oiling out—formally known as Liquid-Liquid Phase Separation (LLPS)—occurs when your supersaturated solution crosses the binodal solubility curve before reaching the metastable zone limit for primary nucleation. Causality: This is typically driven by pushing the initial supersaturation too high, cooling the system too rapidly, or using a solvent system where the melting point of the solvated salt is depressed below the crystallization temperature. To fix this, you must force the system to bypass the LLPS boundary and enter the metastable crystallization zone by lowering the absolute concentration and providing a low-energy template for heterogeneous nucleation.

Protocol 1: Anti-Solvent & Seeding Rescue (Self-Validating)

Objective: Rescue an oiled-out system by bypassing primary nucleation barriers.

• Dilution: Dilute the oiled-out mixture with 20% v/v of the primary solvent to reduce the absolute supersaturation and move the system out of the binodal region.

• Homogenization: Warm the mixture gently until the oil completely dissolves back into a single, homogeneous liquid phase.

• Controlled Cooling: Cool the solution at a strictly controlled ramp rate (e.g., 0.1 °C/min) to exactly 5 °C above the known LLPS temperature.

• Seeding: Introduce 1-2 wt% of pure diastereomeric salt seeds. Causality: Seeds provide a low-energy template for heterogeneous nucleation, preventing the system from crashing out as an amorphous oil.

• Anti-Solvent Dosing: Slowly dose an anti-solvent (e.g., heptane for organic salts) via a syringe pump over 2 to 4 hours to drive thermodynamic precipitation.

• Validation Step: Filter the resulting crystals. Calculate the mass balance: (Yield × d.e. of solid) + (Mass of residue in mother liquor × d.e. of mother liquor) = Initial racemate input. A discrepancy of >5% indicates chemical degradation or severe solvent entrapment in the crystal lattice.

Section 2: Poor Optical Purity & Solid Solutions

Q2: I am getting a good yield of the salt, but the diastereomeric excess (d.e.) is consistently low (<50%). What is the mechanistic cause? A: High yield coupled with low d.e. usually points to the formation of a solid solution. In a solid solution, the less soluble diastereomeric salt actively incorporates the more soluble (unwanted) diastereomer into its crystal lattice[1]. Causality: Because the unwanted enantiomer is structurally integrated into the unit cell rather than just trapped on the surface, simple recrystallization is mathematically ineffective. You must switch the system from kinetic control to thermodynamic control by artificially widening the solubility gap between the two diastereomers.

Q3: How can I widen this solubility gap? A: The most reliable approach is the Pope-Peachey method . Instead of using 1.0 equivalent of your expensive chiral resolving agent, you use 0.5 equivalents of the chiral agent and 0.5 equivalents of an inexpensive, achiral acid/base[2]. Causality: By limiting the chiral resolving agent, the system is forced into thermodynamic competition. The less soluble diastereomer selectively consumes the chiral agent to precipitate. The unwanted enantiomer is forced to pair with the achiral additive, forming a highly soluble salt that remains in the mother liquor.

Figure 2: Mechanistic workflow comparing Standard Resolution to the Pope-Peachey method.

Protocol 2: Pope-Peachey (Half-Equivalent) Resolution

Objective: Maximize d.e. by thermodynamically trapping the undesired enantiomer in the liquid phase.

• Preparation: Dissolve 1.0 equivalent of the racemic substrate in a screened crystallization solvent[3].

• Achiral Dosing: Add 0.5 equivalents of an inexpensive, achiral counterion (e.g., HCl for amines, or acetic acid for acids).

• Chiral Dosing: Add 0.5 equivalents of the chiral resolving agent.

• Equilibration: Heat the suspension to reflux until homogeneous, then cool linearly to 20 °C over 4 hours.

• Ripening: Stir the suspension isothermally for 12 to 24 hours. Causality: Extended stirring allows Ostwald ripening and attrition-enhanced deracemization, converting kinetically trapped impurities into the thermodynamically stable pure diastereomer[2].

• Validation Step: Analyze the isolated solid via chiral HPLC. If the d.e. remains <90%, the achiral additive may be co-precipitating. Validate this by running an ion chromatography (IC) assay on the solid to check for the presence of the achiral counterion. If present, switch to a more soluble achiral additive.

Section 3: Advanced Strategies

Q4: What if a single resolving agent still fails to yield high optical purity? A: If standard methods fail, you should deploy Dutch Resolution . This technique employs a "family" of structurally related chiral resolving agents (e.g., a mixture of tartaric acid derivatives) rather than a single agent. Causality: The family of agents co-crystallizes with the target enantiomer to form a highly stable, non-stoichiometric solid solution. Simultaneously, the structural variations in the mother liquor act as potent nucleation inhibitors for the more soluble (unwanted) diastereomer, artificially widening its metastable zone and completely preventing its precipitation[4].

Protocol 3: Family-Based Dutch Resolution Screen

Objective: Induce selective crystallization via targeted nucleation inhibition.

• Family Selection: Select 3 structurally related chiral resolving agents (e.g., L-tartaric acid, L-dibenzoyltartaric acid, L-di-p-toluoyltartaric acid).

• Stoichiometry: Add 1.0 equivalent of the racemic substrate to a mixture containing exactly 0.33 equivalents of each resolving agent[4].

• Crystallization: Dissolve the mixture in a polar protic solvent under reflux, then cool slowly (0.1 °C/min) to room temperature.

• Validation Step: Analyze the isolated crystals. A successful Dutch Resolution will yield a solid solution of the target enantiomer with all three resolving agents. Validate the mechanism by running a quantitative NMR (qNMR) to confirm the non-stoichiometric incorporation of the resolving agent family in the crystal lattice.

Quantitative Data Summary

Resolution Strategy	Chiral Agent (eq)	Achiral Additive (eq)	Primary Mechanism of Action	Typical Initial d.e.	Risk of Solid Solution
Standard Classical	1.0	0.0	Kinetic/Thermodynamic precipitation	30 - 60%	High
Pope-Peachey	0.5	0.5	Thermodynamic competition & solubility gap	70 - 95%	Low
Dutch Resolution	1.0 (Family Mix)	0.0	Nucleation inhibition & mixed crystals	80 - 99%	Intentional (Targeted)

References

• Title: Prediction of Solid Solution Formation in a Family of Diastereomeric Salts. A Molecular Modeling Study Source: Journal of the American Chemical Society URL: [Link]

• Title: High-Throughput Classical Chiral Resolution Screening of Synthetic Intermediates: Effects of Resolving Agents, Crystallization Solvents, and Other Factors Source: Organic Process Research & Development URL: [Link]

• Title: Nucleation inhibition in attrition-enhanced Pope-Peachey type of diastereomeric resolutions Source: Chemical Communications (via CORE) URL: [Link]

• Title: Dutch Resolution of Racemates and the Roles of Solid Solution Formation and Nucleation Inhibition Source: Topics in Current Chemistry (via PubMed) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Dutch resolution of racemates and the roles of solid solution formation and nucleation inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing solvent systems for (+)-Di-4-Anisoyl-D-tartaric acid resolution

Technical Support Center: Optimizing Solvent Systems for (+)-Di-4-Anisoyl-D-tartaric Acid Resolution

Introduction Welcome to the Technical Support Center. This guide is engineered for drug development professionals and process chemists tasked with optimizing classical chiral resolutions using (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA). D-DATA is a powerful resolving agent, leveraging its bulky, electron-rich p-anisoyl groups to create distinct solubility differentials between diastereomeric salts. However, achieving high enantiomeric excess (ee) and yield requires precise thermodynamic control and solvent optimization.

Part 1: Resolution Workflow & Mechanistic Principles

To successfully resolve racemic mixtures, the process must be driven by thermodynamic equilibrium rather than kinetic precipitation. Understanding the flow of materials and the points of intervention is critical before troubleshooting.

Workflow of chiral resolution using (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA).

Part 2: Solvent Selection Data

Selecting the correct solvent is the most critical variable in D-DATA resolution. The table below synthesizes field-proven solvent systems and their quantitative parameters.

Table 1: Optimized Solvent Systems for D-DATA Resolution

Solvent System	Target Compound Class	Optimal Ratio (v/v)	Stoichiometry (eq)	Mechanistic Advantage
THF / Water	N-Methyl-Piperazines	80:20	0.35 - 0.50	Forms stable hemisalt tetrahydrates; prevents oiling out.
Ethanol / Water	Pyridazinones	90:10 to 95:5	0.50 - 0.55	Maximizes solubility differential (ΔS); rapid precipitation.
Acetone / Water	Praziquantel Intermediates	93:7	0.50 - 1.00	Balances solubility and supersaturation; easy solvent recovery.
Dichloromethane	Naphthyridines	100:0	0.45 - 0.60	High initial solubility drives subsequent kinetic precipitation.

Part 3: Troubleshooting FAQs

Q1: My diastereomeric salt is "oiling out" (forming an emulsion) instead of crystallizing. How do I fix this? A1: Oiling out (liquid-liquid phase separation) occurs when the supersaturation of the diastereomeric salt exceeds its metastable limit before nucleation can occur. Because D-DATA contains bulky, lipophilic methoxy-aromatic rings, pure non-polar or moderately polar organic solvents often fail to provide the hydrogen-bonding network required to build a rigid crystal lattice.

• The Fix: Introduce a highly polar protic co-solvent, typically water. For example, transitioning from pure Tetrahydrofuran (THF) to a THF/Water (80/20, v/v) system facilitates the formation of a stable crystalline hemisalt tetrahydrate. This shifts the system out of the liquid-liquid separation zone and into a solid-liquid thermodynamic equilibrium .

Q2: I am achieving a high yield of the salt, but the enantiomeric excess (ee) is stalled below 70%. How can I improve the optical purity? A2: High yield coupled with low ee indicates either the co-precipitation of a solid solution (both diastereomers crystallizing together) or kinetic trapping due to rapid precipitation.

• The Fix:

  • Reduce Stoichiometry: Do not use a 1:1 molar ratio. Lower the D-DATA stoichiometry to 0.35–0.55 equivalents relative to the racemate . This "starves" the system, forcing the resolving agent to selectively bind only the most thermodynamically favored enantiomer.

  • Extend Reflux Time: Immediate precipitation traps impurities. Reflux the suspension at 75°C for 3 to 4 hours. This promotes Ostwald ripening—smaller, kinetically formed crystals dissolve, allowing larger, thermodynamically pure crystals to grow.

Q3: Does the cooling rate actually matter if I have already seeded the reactor? A3: Absolutely. Even with seeding, a rapid cooling rate (e.g., >1.0°C/min) forces the system into high supersaturation, causing secondary nucleation events that encapsulate the undesired soluble diastereomer from the mother liquor. You must maintain a slow, controlled cooling ramp (0.1°C to 0.2°C/min) to ensure the crystal lattice grows exclusively from the primary seeded diastereomer.

Troubleshooting matrix for diastereomeric salt crystallization issues.

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols include built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Scale-Up Crystallization under Thermodynamic Control

This protocol is optimized for resolving N-methyl-piperazine or pyridazinone derivatives using a THF/Water or EtOH/Water system.

Step 1: Reagent Charging & Dissolution

• Charge the reactor with 1.0 equivalent of the racemic amine.

• Add 14 to 15 volumes of the optimized solvent mixture (e.g., 80/20 THF/Water or 95/5 EtOH/Water) per 1 kg of racemate.

• Add 0.45 to 0.50 equivalents of (+)-D-DATA.

• Validation Checkpoint: Heat the mixture to 75°C. Visually confirm complete dissolution. If the solution is not clear, add solvent in 0.5-volume increments until complete dissolution is achieved.

Step 2: Thermodynamic Reflux (Ostwald Ripening)

• Maintain the solution at 75°C for 3 to 4 hours.

• Causality: This extended hold time ensures that any kinetically precipitated salt redissolves, allowing the thermodynamically favored diastereomeric salt to dominate the equilibrium.

Step 3: Controlled Nucleation and Cooling

• Cool the reactor down to 60°C at a rate of 0.2°C/min.

• Seed the reactor with 1% (w/w) of pure target diastereomeric salt.

• Hold at 60°C for 1 hour to establish the seed bed.

• Validation Checkpoint (Self-Validating Step): Extract a 1 mL aliquot and observe under a Polarized Light Microscope (PLM). The presence of strong birefringence confirms crystalline solid formation. If amorphous spheres are visible, the system is oiling out; immediately add 2% (v/v) water and reheat to 75°C.

• Cool to 20°C at 0.1°C/min.

Step 4: Filtration and Washing

• Filter the resulting slurry.

• Wash the filter cake with 2 volumes of cold (5°C) primary solvent.

• Validation Checkpoint: Perform chiral HPLC on the wet cake. The ee should be >90%. If ee is <80%, perform a single recrystallization in n-heptane or the primary solvent mixture before proceeding to the salt break .

Protocol B: Diastereomeric Salt Break (Free-Basing)

This protocol isolates the pure enantiomer from the D-DATA salt.

Step 1: Alkaline Extraction

• Suspend the enantiomerically enriched D-DATA salt in a biphasic mixture of Dichloromethane (DCM) and Water (1:1 v/v).

• Slowly add 2M NaOH (aq) under vigorous stirring until the aqueous layer reaches pH 10-11.

• Causality: The alkaline pH deprotonates the amine, driving it into the organic DCM layer, while the D-DATA resolving agent forms a highly water-soluble sodium salt and remains in the aqueous layer .

Step 2: Phase Separation & Recovery

• Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Validation Checkpoint: Spot the aqueous layer on a TLC plate and stain with Ninhydrin or UV. No amine should be present in the aqueous layer.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure enantiomer.

References

• Wang, Y., et al. "Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine." Organic Process Research & Development, American Chemical Society. URL:[Link]

• Batra, S., et al. "Process for Preparing Levosimendan and Intermediates for Use in the Process." US Patent US20120165524A1, Google Patents.

• Woelfle, M., et al. "Resolution of Praziquantel." PLoS Neglected Tropical Diseases, National Center for Biotechnology Information (NIH PMC). URL:[Link]

purification of (+)-Di-4-Anisoyl-D-tartaric acid for high-purity applications

Technical Support Center: (+)-Di-4-Anisoyl-D-tartaric Acid (D-DATA) Topic: Purification and Troubleshooting for High-Purity Applications Ticket ID: D-DATA-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

(+)-Di-4-Anisoyl-D-tartaric acid (CAS: 191605-10-4), often abbreviated as D-DATA, is a premium chiral resolving agent used for the resolution of racemic bases. Its efficacy relies entirely on its enantiomeric purity and chemical integrity. Common commercial grades often contain p-anisic acid (hydrolysis byproduct) or solvent inclusions that skew stoichiometry in resolution experiments.

This guide provides a field-validated protocol for the purification of D-DATA to >99% purity, ensuring consistent performance in enantioseparations.

Section 1: Critical Specifications for High-Purity Applications

Before initiating purification, verify your baseline material against these specifications. Deviations often indicate specific contaminants.

Parameter	Specification (High Purity)	Common Failure Mode	Indicator of...
Appearance	White crystalline powder	Yellow/Off-white tint	Oxidation or residual mother liquor.
Melting Point	193–195 °C (dec)	< 190 °C or broad range	Solvent occlusion or p-anisic acid impurity.
Specific Rotation	( , EtOH)		Partial hydrolysis (mono-ester formation) or moisture.
HPLC Purity		Peaks at RRT ~0.4-0.6	p-Anisic acid (main degradant).

Note on Nomenclature: Ensure you are working with the (+)-D isomer. The enantiomer is (-)-Di-4-Anisoyl-L-tartaric acid. Confusing these will reverse your chiral resolution results.

Section 2: Purification Protocol (Recrystallization)

Objective: Remove p-anisic acid and trace inorganic salts while maximizing recovery. Solvent System: Methanol / Water (Anti-solvent method).

Step-by-Step Methodology

• Dissolution:

  • Suspend crude D-DATA in Methanol (MeOH) at a ratio of 10 mL per 1 g of solid.

  • Heat to reflux (~65 °C) with gentle stirring.

  • Checkpoint: The solution should become clear. If insoluble particles remain after 10 minutes of reflux, filter the hot solution through a pre-warmed sintered glass funnel to remove inorganic salts.

• Anti-Solvent Addition:

  • Maintain the solution at near-boiling temperature.

  • Slowly add warm Deionized Water (50–60 °C) dropwise.

  • End Point: Stop adding water immediately when a faint, persistent turbidity (cloudiness) appears. This usually occurs at a MeOH:Water ratio of roughly 2:1 to 1:1 .

• Crystallization:

  • Remove heat and allow the flask to cool to room temperature undisturbed over 2–3 hours. Rapid cooling traps impurities.

  • Once at room temperature, transfer to an ice bath (0–4 °C) for 1 hour to maximize yield.

• Isolation:

  • Filter the crystals using vacuum filtration.

  • Wash: Rinse the cake twice with a cold (0 °C) mixture of MeOH:Water (1:1).

  • Drying: Dry in a vacuum oven at 50 °C for 6–12 hours.

  • Warning: Do not exceed 60 °C during drying, as surface hydrolysis can occur if residual moisture is present.

Process Workflow Diagram

Caption: Optimized recrystallization workflow for removing hydrolysis byproducts from D-DATA.

Section 3: Troubleshooting & FAQs

Ticket #2: Low Optical Rotation after Purification

User Report: "I recrystallized the material, but the specific rotation is only +155° (Spec: >+165°)."

Root Cause Analysis:

• Solvate Formation: D-DATA forms stable solvates with methanol. If not dried thoroughly, the solvent weight depresses the calculated rotation value.

• Hydrolysis: The ester linkage between the anisoyl group and the tartaric backbone is sensitive to moisture and heat. If you boiled the solution too long in the presence of water, you likely generated Mono-anisoyl tartaric acid or p-Anisic acid , which are achiral or have lower rotation.

Corrective Action:

• Check HPLC: Run the sample. If p-anisic acid (retention time ~0.5x of D-DATA) is present, re-crystallize using Ethanol instead of Methanol/Water to avoid hydrolysis.

• Dry Harder: Increase vacuum drying time. Verify weight loss by TGA (Thermogravimetric Analysis) if available.

Ticket #3: White Precipitate During Dissolution

User Report: "When dissolving in methanol, a white solid refuses to dissolve even at reflux."

Root Cause:

• This is likely Tartaric Acid (unreacted starting material) or inorganic salts. D-DATA is highly soluble in hot methanol; free tartaric acid is less so.

• Action: Filter the hot solution immediately. The filtrate contains your product. Discard the undissolved solid.

Section 4: Analytical Validation (HPLC Method)

To confirm purity, use the following Reverse-Phase HPLC method adapted for aromatic organic acids.

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile (MeCN)
Gradient	0-10 min: 20% B 80% B (Linear Gradient)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Anisoyl chromophore)
Retention Order	1.[1] p-Anisic Acid (Early) 2. Mono-anisoyl impurity 3. D-DATA (Main Peak)

References

• ChemicalBook. (2024). 191605-10-4(Di-p-anisoyl-D-tartaric acid) Product Description and Properties. Retrieved from

• Chem-Impex International. (2024). (+)-Di-p-anisoyl-D-tartaric Acid - Product Specifications.[2] Retrieved from

• TCI Chemicals. (2025). Product Specification: (+)-Di-p-anisoyl-D-tartaric Acid (D3490). Retrieved from

• European Patent Office. (2000). Processes for the recovery of optically active diacyltartaric acids (EP1586551). Retrieved from

• PubChem. (2025). (S,S)-Di-p-anisoyltartaric acid Compound Summary. National Library of Medicine. Retrieved from

Sources

• 1. watsonnoke.com [watsonnoke.com]
• 2. CAS 191605-10-4: (S,S)-Di-p-anisoyltartaric acid [cymitquimica.com]

how to prevent racemization during chiral separation

Technical Support Center: Chiral Stability & Separation Topic: Prevention of Racemization During Chiral Separation Reference ID: CSS-GUIDE-001

Introduction: The Hidden Yield Killer

Welcome to the Chiral Stability Support Hub. As Senior Application Scientists, we often see a recurring tragedy: a researcher successfully separates an enantiomer on an analytical scale, only to find a racemic mixture after preparative isolation or concentration.

Racemization is not just a chemical curiosity; it is a kinetic failure. It occurs when the energy barrier for inversion (

) is overcome by environmental factors—heat, pH, or solvent interactions—during the separation process. If your compound has a low inversion barrier (< 25 kcal/mol or ~100 kJ/mol), standard chromatography conditions act as a catalyst for racemization.

This guide provides the protocols to diagnose, arrest, and prevent this phenomenon.

Module 1: Diagnosis – The "Plateau" Effect

Before changing conditions, you must confirm if racemization is happening on-column (during separation) or off-column (during prep/workup).

The Diagnostic Symptom: In "Dynamic HPLC" (DHPLC), on-column racemization manifests as a plateau or "saddle" between the two enantiomeric peaks. This elevated baseline represents molecules converting from

to (and vice versa) while traveling through the column.

Diagnostic Workflow

• The Stop-Flow Test:

  • Inject the racemate.[1][2]

  • Stop the flow when the first enantiomer is halfway through the column.

  • Wait 30–60 minutes.

  • Resume flow.

  • Result: If a new peak or distortion appears at the position of the stopped band, the compound is racemizing on the stationary phase.

• The Temperature Scan:

  • Run the separation at 10°C, 20°C, and 35°C.

  • Result: If resolution (

    ) improves drastically at lower temperatures and the "saddle" disappears, the process is thermally driven.

Module 2: Thermodynamic Control (Temperature)

Core Principle: The rate of racemization follows the Arrhenius equation. Reducing the column temperature lowers the kinetic energy of the molecules, preventing them from crossing the transition state barrier required for inversion.

Protocol: Cryogenic Chiral Chromatography

• Step 1: Equip your HPLC/SFC with a column chiller capable of reaching 0°C to -10°C.

• Step 2: Pre-cool mobile phases to prevent temperature gradients inside the column (which ruin peak shape).

• Step 3: Reduce flow rate. Viscosity increases at low temperatures; high backpressure can generate frictional heat inside the column, negating your cooling efforts.

• Target: Maintain column temperature

  C for labile compounds (e.g., 1,4-benzodiazepines, atropisomers).

Module 3: The Chemical Environment (Solvents & pH)

Core Principle: Protic solvents (Methanol, Ethanol) and improper pH can lower the energy barrier for inversion by stabilizing transition states (e.g., enolates or carbanions).

Troubleshooting Matrix: Solvent Selection

Factor	Risk Level	Mechanism of Failure	Recommended Action
Alcohols (MeOH/EtOH)	High	Act as proton shuttles; facilitate keto-enol tautomerism.	Switch to Acetonitrile (ACN) or MTBE .
Basic Additives (DEA/TEA)	Critical	Abstract acidic protons ( -proton), forming planar carbanions.	Remove base. Use neutral mobile phases if possible.
Acidic Additives (TFA)	Moderate	Can catalyze acid-mediated racemization.	Use weaker acids (Acetic Acid, Formic Acid) or reduce conc. to <0.05%.
Stationary Phase	Variable	Residual silanols or basic sites on the silica support can catalyze inversion.	Use Immobilized phases (e.g., Chiralpak IA/IC) which are more chemically robust.

Application Note: For compounds sensitive to alcohols, use "Non-Standard" mobile phases permitted by immobilized columns, such as Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF).

Module 4: Post-Separation Workup (The Hidden Trap)

Many researchers separate the compound successfully at 4°C, then put the fraction in a rotary evaporator at 40°C bath temperature. This is where the yield is lost.

Protocol: "Cold-Chain" Isolation

• Avoid Heat: Never use a standard water bath > 20°C for labile chiral compounds.

• Acid/Base Removal: If you used 0.1% DEA or TFA, these concentrate during evaporation. A 0.1% base solution becomes a 10% base syrup near dryness, rapidly racemizing the product.

  • Fix: Perform a rapid liquid-liquid extraction (wash) to remove the additive before evaporation.

• Lyophilization: Freeze-drying is the gold standard. It removes solvent by sublimation at sub-zero temperatures, preserving stereochemical integrity.

Visualizing the Prevention Strategy

The following logic flow illustrates the decision-making process for stabilizing a labile chiral compound.

Caption: Decision tree for troubleshooting chiral instability. Note that temperature control is often the first line of defense, followed by chemical environment modification.

Frequently Asked Questions (FAQ)

Q: My peaks are baseline separated, but when I re-inject the collected fraction, it’s 50:50 racemic. Why? A: This is "Post-Separation Racemization." It almost certainly occurred during the evaporation step. The heat from the rotary evaporator, combined with the concentration of any acidic/basic additives, catalyzed the inversion. Solution: Neutralize the fraction immediately after collection and use lyophilization instead of rotary evaporation.

Q: Can I use Ethanol as a co-solvent? It’s greener than Acetonitrile. A: For stable compounds, yes. However, for labile compounds (e.g., those with acidic

-protons), Ethanol is a protic solvent that can facilitate proton exchange, lowering the energy barrier for racemization. If you see plateaus, switch to Acetonitrile (aprotic) to remove this mechanistic pathway.

Q: What is the "Energy Barrier" cutoff? A: Generally, if the barrier to enantiomerization (

) is < 23 kcal/mol (approx. 96 kJ/mol) , the compound will be unstable at room temperature (25°C). These compounds require sub-ambient chromatography (0°C to -20°C) to be separated successfully.

References

• Determination of Enantiomerization Barriers by Dynamic HPLC Source: National Institutes of Health (PubMed) / Journal of Chromatography A Context: Methodology for calculating energy barriers using peak plateaus (DHPLC).[3] URL:[Link]

• Low Temperature Dynamic Chromatography for Labile Compounds Source: Semantic Scholar / Molecules Journal Context: Case studies on benzodiazepines requiring low-temperature separation to prevent on-column interconversion. URL:[Link]

• Solvent Effects on Racemization (Synephrine Case Study) Source: National Institutes of Health (PubMed) Context: Detailed analysis of how pH and organic modifiers (co-solvents) accelerate racemization rates. URL:[Link]

• Chiral Method Development and Stationary Phase Selection Source: Phenomenex Technical Guide Context: Guidelines on screening polysaccharide phases and the impact of mobile phase additives.[4][5] URL:[Link]

• Troubleshooting On-Column Racemization Source: Regis Technologies Context: Visual examples of "plateau" formation and temperature troubleshooting protocols. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 5. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]

Technical Support Center: The Effect of Temperature on (+)-Di-4-Anisoyl-D-tartaric Acid Resolution Efficiency

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) for chiral resolution. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during diastereomeric salt crystallization, with a specific focus on the critical role of temperature.

Introduction to Chiral Resolution with D-DATA

Chiral resolution by diastereomeric salt formation is a foundational technique for separating enantiomers from a racemic mixture.[1][2] The process relies on the reaction of a racemate with an enantiomerically pure resolving agent, such as (+)-Di-4-Anisoyl-D-tartaric acid, to form a pair of diastereomeric salts.[1][2] These diastereomers, unlike the original enantiomers, possess different physical properties, most notably, distinct solubilities in a given solvent.[1][3][4] This difference in solubility is the cornerstone of separation by fractional crystallization.[1][5]

Temperature is a paramount parameter in this process, directly influencing the solubility of the diastereomeric salts and, consequently, the efficiency of the resolution.[6][7] By carefully controlling the temperature, one can create a thermodynamic window that favors the selective crystallization of the less soluble diastereomer, leading to a successful separation.

Troubleshooting Guide

This section addresses specific issues that may arise during the resolution process, with a focus on temperature-related solutions.

Question 1: My resolution is not yielding any crystals. What are the likely causes and how can I induce crystallization?

Answer:

The failure to form crystals is a common problem often related to solubility and supersaturation.[4]

• High Solubility: The diastereomeric salts may be overly soluble in the chosen solvent system at the current temperature.[4]

  • Solution: Gradually lower the final crystallization temperature to decrease the solubility of the salts.[6] Consider screening for alternative solvents or solvent mixtures where the salts are less soluble.[4] The addition of an "anti-solvent" (a solvent in which the salts are poorly soluble) can also induce precipitation.[4]

• Insufficient Supersaturation: The concentration of the diastereomeric salts may be too low to initiate crystal nucleation.

  • Solution: Carefully evaporate a portion of the solvent to increase the concentration.[4]

• Nucleation Inhibition: Impurities in the starting materials can sometimes hinder the formation of crystal nuclei.[4]

  • Solution: Ensure high purity of both the racemic compound and the D-DATA. If nucleation is still an issue, try "seeding" the solution by adding a few crystals of the desired diastereomeric salt to act as templates for crystal growth.[6]

Question 2: I'm getting a low yield of the desired diastereomeric salt. How can I improve it?

Answer:

A low yield suggests that a significant amount of the target diastereomer remains dissolved in the mother liquor.[4]

• Suboptimal Temperature: The final crystallization temperature might be too high, keeping the desired salt in solution.

  • Solution: Experiment with lower final crystallization temperatures and allow for longer crystallization times to ensure the system reaches equilibrium.[4]

• Solvent Choice: The selected solvent may not be optimal for precipitating the desired salt.

  • Solution: A thorough solvent screening is crucial to find a system that minimizes the solubility of the target diastereomeric salt.[4]

• Premature Isolation: The crystallization process might have been terminated before it was complete.

  • Solution: Allow the mixture to stir at the final crystallization temperature for an extended period (maturation), for example, from 2 to 12 hours, to maximize crystal formation.[6]

Question 3: The enantiomeric excess (ee) of my resolved product is poor. How can temperature control help improve purity?

Answer:

Low enantiomeric excess indicates co-precipitation of both diastereomers. This is often a result of poor selectivity during crystallization, which is highly dependent on temperature and cooling rate.

• Rapid Cooling: Cooling the solution too quickly can lead to non-selective, kinetically driven precipitation of both diastereomers, trapping impurities and the undesired diastereomer in the crystal lattice.

  • Solution: Employ a slow and controlled cooling rate.[6] This promotes the formation of larger, more ordered, and purer crystals of the less soluble diastereomer. A gradual cooling profile allows the system to remain closer to equilibrium, favoring the thermodynamically more stable, and often less soluble, diastereomer.

• Kinetic vs. Thermodynamic Control: In some cases, the undesired diastereomer may crystallize faster (kinetic product), while the desired, less soluble diastereomer is the thermodynamic product.[4]

  • Solution: Allowing the crystallization mixture to stir for a longer period at a specific temperature can facilitate the dissolution of the less stable kinetic product and the crystallization of the more stable thermodynamic product.[4] Conversely, if the desired product crystallizes more rapidly, a shorter crystallization time with quick filtration may be advantageous.[8]

• Final Crystallization Temperature: An excessively low final temperature can decrease the solubility of both diastereomers to a point where they co-precipitate.

  • Solution: Determine the optimal final temperature that maximizes the yield of the desired diastereomer while keeping the undesired one in solution. This often requires generating solubility curves for both diastereomers as a function of temperature.

Question 4: My diastereomeric salt is "oiling out" instead of crystallizing. What does this mean and how can I fix it?

Answer:

"Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase rather than a solid crystalline phase. This is often due to high supersaturation or a crystallization temperature that is too high.[4]

• Solution:

  • Dilution: Add more solvent to reduce the concentration and then cool the solution slowly.

  • Lower Initial Temperature: Begin the crystallization process at a lower temperature to avoid the conditions that lead to oiling out.

  • Solvent System Modification: Experiment with different solvent systems. A solvent that has a greater temperature gradient for solubility can be beneficial.[6]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind using temperature to control resolution with D-DATA?

A1: The chiral resolution process with D-DATA is based on the formation of two diastereomeric salts with different physical properties, particularly solubility.[1][3] The solubility of these salts is temperature-dependent.[7] By manipulating the temperature, we can create a condition of supersaturation for the less soluble diastereomer, causing it to crystallize, while the more soluble diastereomer remains in the solution.[3] The goal is to identify a temperature range where the solubility difference between the two diastereomers is maximized.

Q2: How does the cooling rate impact the resolution efficiency?

A2: The cooling rate has a significant effect on crystal quality and purity.[6]

• Slow Cooling: Promotes the formation of larger, more ordered, and purer crystals, which is generally desirable for achieving high enantiomeric excess.[6]

• Fast Cooling: Can lead to the rapid precipitation of smaller, less pure crystals, and may cause the co-precipitation of both diastereomers, thus reducing the resolution efficiency.[9]

Q3: How can I determine the optimal temperature profile for my specific resolution?

A3: The optimal temperature profile is system-specific and depends on the racemic compound, the solvent, and the concentration. A systematic approach is recommended:

• Solubility Curve Generation: Measure the solubility of both diastereomeric salts in the chosen solvent at various temperatures. This will help identify the temperature range with the largest solubility difference.[3][7]

• Design of Experiments (DoE): Employ a DoE approach to investigate the effects of different temperature ranges and cooling rates on the yield and enantiomeric excess of the crystallized product.[3]

• Temperature Cycling: In some cases, temperature cycling (alternating between heating and cooling) can be used to promote the dissolution of the undesired enantiomer and the growth of the desired one, ultimately leading to a higher purity product.[10][11][12]

Q4: Can seeding be used to improve the resolution process?

A4: Yes, seeding is a valuable technique. Once the solution is supersaturated (e.g., after cooling to a specific temperature), adding a small amount of pure seed crystals of the desired diastereomer can induce crystallization and promote the formation of the correct crystal form.[6]

Experimental Protocols and Data

General Protocol for Chiral Resolution with Temperature Control

This protocol provides a general framework. The specific temperatures, times, and solvent volumes should be optimized for each unique resolution.

• Dissolution: In an appropriate flask, dissolve the (+)-Di-4-Anisoyl-D-tartaric acid in a suitable solvent. Gentle heating may be necessary.

• Addition of Racemate: Slowly add a solution of the racemic compound to the stirred D-DATA solution at a slightly elevated temperature to ensure everything remains dissolved.

• Controlled Cooling: Slowly cool the solution to the predetermined crystallization temperature. A programmable cooling bath is ideal for precise control.

• Seeding (Optional): Once the target temperature is reached, add seed crystals of the desired diastereomeric salt.

• Maturation: Allow the mixture to stir at the final crystallization temperature for a set period (e.g., 2-12 hours) to allow the crystallization to reach equilibrium.[6]

• Isolation: Collect the precipitated crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals to a constant weight.

• Analysis: Determine the yield and diastereomeric excess of the crystalline solid using techniques such as HPLC or NMR.[6]

Data Presentation

The following table illustrates the hypothetical effect of final crystallization temperature on the yield and enantiomeric excess (ee) of a diastereomeric salt.

Final Crystallization Temperature (°C)	Yield (%)	Enantiomeric Excess (ee) (%)	Observations
40	15	98	High purity, but low yield due to high solubility.
25	45	95	Good balance of yield and purity.
10	70	80	Higher yield, but purity is compromised by co-precipitation.
0	85	65	Very high yield, but poor selectivity.

This data is illustrative and the optimal conditions for a specific system must be determined experimentally.

Visualizations

Experimental Workflow for Chiral Resolution

Caption: A generalized workflow for chiral resolution via diastereomeric salt crystallization.

Relationship Between Temperature, Solubility, and Resolution Efficiency

Caption: The interplay of temperature, solubility, and resolution efficiency.

References

• Technical Support Center: Optimizing Diastereomeric Crystallization with Dihydroxytartaric Acid. Benchchem.
• A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives. Benchchem.
• Strategies for chiral separation: from racemate to enantiomer. PMC.
• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers.
• Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid. Benchchem.
• Population Balance Modeling of Diastereomeric Salt Resolution. Crystal Growth & Design - ACS Publications.
• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm (RSC Publishing). DOI:10.1039/D2CE01490D.
• Compressing Experiences of Optical Resolution Trials, Based on Diastereomeric Salt or Co-Crystal Formation, into Ternary Equilibrium Melting Phase Diagrams of Two Chiral Enantiomers and a Resolving Agent Molecule with the Help of DSC and Powder XRD. MDPI.
• Technical Support Center: Improving the Efficiency of Diastereomeric Salt Crystallization for Resolution. Benchchem.
• Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution. Research Collection.
• Strategies for chiral separation: from racemate to enantiomer. Chemical Science (RSC Publishing). DOI:10.1039/D3SC01630G.
• On Solute Recovery and Productivity in Chiral Resolution through Solid-State Deracemization by Temperature Cycling. PMC.
• Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ChemRxiv.
• Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution. Research Collection.
• Chiral resolution. Wikipedia.
• On Solute Recovery and Productivity in Chiral Resolution through Solid-State Deracemization by Temperature Cycling. Crystal Growth & Design - ACS Publications.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE01490D [pubs.rsc.org]
• 8. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Research Collection | ETH Library [research-collection.ethz.ch]
• 11. On Solute Recovery and Productivity in Chiral Resolution through Solid-State Deracemization by Temperature Cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Research Collection | ETH Library [research-collection.ethz.ch]

Technical Support Center: Troubleshooting Oiling Out in Diastereomeric Salt Formation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals navigate one of the most frustrating phenomena in chiral resolution: oiling out .

This guide synthesizes thermodynamic principles with field-proven kinetic controls to help you design robust, self-validating crystallization workflows.

Part 1: Frequently Asked Questions (Mechanisms & Theory)

Q1: What exactly is "oiling out" during chiral resolution? Oiling out, scientifically termed1, occurs when a supersaturated solution separates into two distinct liquid phases—a solute-rich dispersed phase (the "oil") and a solute-lean continuous phase—rather than forming a solid crystalline suspension[1]. During diastereomeric salt formation, this manifests as a cloudy emulsion or a dense, viscous liquid layer at the bottom of the reactor, effectively halting the desired chiral resolution[2].

Q2: Why does my diastereomeric salt form an oil instead of crystals? LLPS is fundamentally a kinetic and thermodynamic phenomenon driven by extreme supersaturation and depressed melting points. When a solution is cooled too rapidly, it bypasses the metastable zone for crystallization and enters the3, a thermodynamically unstable area where the liquid spontaneously demixes[3]. Furthermore, localized supersaturation caused by rapid anti-solvent addition can unexpectedly induce LLPS even in one-phase regions of a phase diagram[4]. Additionally, diastereomeric salts with inherently low melting points are highly susceptible to oiling out because the liquid-liquid equilibrium region in their phase diagram is easily accessible under standard crystallization temperatures[5].

Q3: How does oiling out compromise the purity and yield of my target enantiomer? The solute-rich oil droplets exhibit high molecular mobility and act as an excellent solvent for structurally similar impurities, including the undesired diastereomer[1]. If this oil eventually solidifies, it typically forms an amorphous gum or an impure glass-like solid that entraps these impurities, drastically reducing the diastereomeric excess (d.e.) and making downstream filtration and drying nearly impossible[2][6].

Part 2: Troubleshooting Workflow

Troubleshooting decision tree for resolving oiling out during crystallization.

Part 3: Actionable Troubleshooting Protocols

To build a self-validating system, researchers must systematically control the thermodynamics (solubility) and kinetics (nucleation rate) of the crystallization process.

Protocol 1: Controlling Supersaturation via Temperature Cycling and Seeding

Causality Insight: Seeding provides a low-energy template for heterogeneous nucleation. By introducing seeds within the metastable zone, the solute integrates into the crystal lattice, safely depleting supersaturation before the system can cross the liquid-liquid binodal curve[5].

Step-by-Step Methodology:

• Dissolution: Dissolve the racemic mixture and the chiral resolving agent in the optimized solvent system at an elevated temperature (e.g., 5 °C below the solvent's boiling point) until a clear, single-phase solution is achieved[7].

• Controlled Cooling: Implement a slow, linear cooling ramp (0.1–0.2 °C/min) to approach the upper boundary of the metastable zone[2]. Do not crash-cool.

• Seed Introduction: Once the solution is slightly supersaturated but still clear, introduce 1–5 wt% of pure, milled seed crystals of the desired diastereomeric salt[5].

• Isothermal Aging (Self-Validation Step): Hold the temperature constant for 1–2 hours. Monitor the solution using Process Analytical Technology (PAT) like Focused Beam Reflectance Measurement (FBRM). An increase in chord counts without a spike in turbidity validates that the seeds are consuming the supersaturation via ordered crystal growth, preventing the onset of LLPS[3][5].

• Final Isolation: Resume the slow cooling ramp to the final isolation temperature. Filter the resulting crystalline suspension and wash with cold solvent[7].

Protocol 2: Solvent System Optimization and Co-Solvent Addition

Causality Insight: If a salt consistently oils out, the solvent may be interacting too favorably with the solute, or the solubility differential between the two diastereomers is insufficient. Altering the solvent polarity shifts the phase diagram, potentially raising the melting point of the solvated complex above the operating temperature[8].

Step-by-Step Methodology:

• Solvent Screening: Prepare parallel micro-scale reactions (e.g., in a 96-well plate or small vials) using a diverse panel of solvents (alcohols, esters, ketones, and hydrocarbons)[8].

• Co-solvent Adjustment: If oiling out occurs in a non-polar solvent, add 5–10% v/v of a polar co-solvent (e.g., water or methanol) to stabilize the crystal lattice and reduce the solubility of the target salt[2].

• Anti-Solvent Titration: If using an anti-solvent crystallization approach, add the anti-solvent dropwise using an automated liquid handler. High localized concentrations from rapid anti-solvent addition can trigger transient spinodal decomposition and localized LLPS[4].

• Validation via Chiral HPLC: Isolate the solids from the successful wells and analyze via chiral HPLC to ensure the solid is the enriched diastereomer and not a co-precipitated racemate[7].

Part 4: Quantitative Data Summary

The following table summarizes the quantitative adjustments required to shift a system away from LLPS and the mechanistic rationale behind each parameter change.

Parameter	Quantitative Adjustment	Effect on Supersaturation	Impact on LLPS Probability	Mechanistic Rationale
Cooling Rate	Decrease (<0.2 °C/min)	Lowers peak supersaturation	Decreases	Keeps the system within the metastable zone, avoiding the spinodal decomposition region.
Solute Concentration	Decrease (Dilution by 10-20%)	Lowers initial supersaturation	Decreases	Shifts the operating point away from the liquid-liquid binodal curve.
Seed Crystals	Add (1–5 wt%)	Rapidly depletes supersaturation	Decreases	Provides a low-energy surface for heterogeneous nucleation, bypassing the kinetic barrier.
Anti-Solvent Rate	Decrease (Dropwise addition)	Prevents localized spikes	Decreases	Avoids transient spinodal regions caused by poor mass transfer and localized high concentrations.
Agitation Speed	Increase (e.g., +100 RPM)	Enhances mass transfer	Decreases	Prevents localized pockets of high supersaturation and promotes droplet coalescence and nucleation.

References

• Mettler Toledo. Oiling Out in Crystallization.[Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting.[Link]

• Mettler Toledo. Liquid-Liquid Phase Separation in Crystallization.[Link]

• MDPI. The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation.[Link]

• Doshisha University. Elucidating Liquid-Liquid Phase Separation Under Non-Equilibrium Conditions.[Link]

Sources

• 1. mt.com [mt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mt.com [mt.com]
• 4. Elucidating Liquid-Liquid Phase Separation Under Non-Equilibrium Conditions | Doshisha University Organization for Research Initiatives and Development [research.doshisha.ac.jp]
• 5. mdpi.com [mdpi.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up (+)-Di-4-Anisoyl-D-tartaric Acid Mediated Resolutions

Welcome to our dedicated technical support center for scientists, researchers, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for scaling up chiral resolutions mediated by (+)-Di-4-anisoyl-D-tartaric acid. Our goal is to equip you with the scientific principles and practical insights needed to overcome common challenges in diastereomeric salt crystallization.

Introduction: The Power of Diastereomeric Salt Resolution

Chiral resolution by diastereomeric salt formation is a cornerstone technique for separating enantiomers, particularly in the pharmaceutical industry where the therapeutic efficacy and safety of a drug are often linked to a specific stereoisomer.[1][2] This method involves reacting a racemic mixture with an enantiomerically pure resolving agent, such as (+)-Di-4-anisoyl-D-tartaric acid, to form a pair of diastereomeric salts.[3][4] Unlike enantiomers, diastereomers have different physical properties, including solubility, which allows for their separation through fractional crystallization.[2][3]

(+)-Di-4-Anisoyl-D-tartaric acid is a versatile and effective chiral resolving agent for a variety of racemic compounds, especially amines.[5][6] However, scaling up these resolutions from the bench to pilot or production scale can present unique challenges. This guide is structured to address these issues directly, providing both fundamental understanding and actionable solutions.

Frequently Asked Questions (FAQs)

This section addresses common questions about the principles and practices of scaling up resolutions with (+)-Di-4-anisoyl-D-tartaric acid.

Q1: What makes (+)-Di-4-anisoyl-D-tartaric acid a good resolving agent?

(+)-Di-4-Anisoyl-D-tartaric acid is a derivative of (+)-tartaric acid, a readily available and cost-effective chiral resolving agent.[1] The anisoyl groups in its structure enhance its rigidity and introduce additional points of interaction, which can lead to better discrimination between the enantiomers of the racemic compound. This often results in a greater solubility difference between the two diastereomeric salts, which is the key to a successful resolution.[3]

Q2: How do I select the optimal solvent for my resolution?

The choice of solvent is the most critical parameter in a diastereomeric salt resolution.[3][7] An ideal solvent system will maximize the solubility difference between the desired and undesired diastereomeric salts.[3][8] A solvent that is too polar may dissolve both salts, preventing crystallization, while a non-polar solvent may cause both to precipitate, leading to poor separation.[9]

A systematic solvent screen is highly recommended.[9][10] This involves testing a range of solvents with varying polarities. Alcoholic solvents are often a good starting point.[9]

Q3: What is the ideal molar ratio of resolving agent to my racemic compound?

The stoichiometry between the resolving agent and the racemic compound significantly impacts the yield and purity of the desired enantiomer.[3] While a 1:1 molar ratio is a common starting point, the optimal ratio can vary. For dicarboxylic acids like (+)-Di-4-anisoyl-D-tartaric acid resolving a monoamine, a 0.5 equivalent of the resolving agent is often used. It is advisable to screen different ratios (e.g., 0.5, 0.6, 0.8, and 1.0 equivalent) to find the optimal balance for your specific system.

Q4: How does temperature control influence the success of the resolution?

Temperature directly affects the solubility of the diastereomeric salts.[8][11] A controlled cooling profile is crucial for achieving high selectivity and yield.[8][9] Rapid cooling can lead to the co-precipitation of the undesired diastereomer, reducing the enantiomeric excess of your product.[10] Conversely, a very slow cooling rate might result in a lower yield if the crystallization is not allowed to proceed to completion.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the scaling-up process.

Issue 1: "Oiling Out" - The Diastereomeric Salt Separates as a Liquid

"Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase instead of a crystalline solid.[3][10] This is a common issue when scaling up and is often related to high supersaturation or the salt's melting point being lower than the crystallization temperature.[8]

Possible Causes & Solutions:

Cause	Explanation	Solution
High Initial Concentration	The concentration of the diastereomeric salt is too high, leading to rapid phase separation.	Add more solvent to reduce the concentration before initiating crystallization.[8][10]
Rapid Cooling	A sudden drop in temperature can induce oiling out instead of controlled crystallization.	Implement a slower, controlled cooling ramp to allow for orderly crystal growth.[10]
Inappropriate Solvent	The chosen solvent may not be suitable for the crystallization of your specific diastereomeric salt.	Re-evaluate your solvent system. A less polar solvent might be beneficial.[8][9]
Lack of Nucleation Sites	Spontaneous nucleation is not occurring, leading to a buildup of supersaturation.	Try seeding the solution with a small amount of the desired diastereomeric salt crystals to promote crystallization.[3][10]

Issue 2: Low Yield of the Desired Diastereomeric Salt

A low yield indicates that a significant portion of your target diastereomer remains in the mother liquor.[3]

Possible Causes & Solutions:

Cause	Explanation	Solution
High Solubility of the Desired Salt	The desired diastereomeric salt is too soluble in the chosen solvent.[3]	Consider adding an anti-solvent (a solvent in which the salt is less soluble) to decrease its solubility and improve the yield.[3][8]
Suboptimal Stoichiometry	The molar ratio of the resolving agent is not optimized.[3]	Perform small-scale experiments to screen different molar ratios of the resolving agent to the racemate.
Premature Isolation	The crystallization process was stopped before reaching equilibrium.[3]	Allow for a longer crystallization time. Monitor the crystal formation over time to determine the optimal duration.[9]
Inaccurate Temperature Control	The final crystallization temperature is too high, leaving more of the desired salt in solution.	Experiment with lower final crystallization temperatures.[3]

Issue 3: Low Enantiomeric Excess (e.e.) of the Resolved Product

Low enantiomeric excess is a result of poor separation of the two diastereomers, often due to the co-crystallization of the undesired diastereomer.[9]

Possible Causes & Solutions:

Cause	Explanation	Solution
Similar Solubilities of Diastereomers	The chosen solvent does not provide a sufficient solubility difference between the two diastereomeric salts.[9]	A thorough solvent screening is essential to find a system that maximizes this difference.[8][10]
Rapid Cooling Rate	Fast cooling can trap the more soluble diastereomer in the crystal lattice of the less soluble one.	Employ a slower and more controlled cooling profile to allow for selective crystallization.[9][10]
Insufficient Purity of Starting Materials	Impurities can interfere with the crystallization process and lead to co-precipitation.	Ensure the racemic compound and the (+)-Di-4-anisoyl-D-tartaric acid are of high purity.[9]
Crystallization Time is Too Long	While a sufficient crystallization time is needed for good yield, an excessively long period can sometimes lead to the crystallization of the more soluble diastereomer.	Optimize the crystallization time by monitoring the e.e. of the solid at different time points.[7][9]

Experimental Protocols

Protocol 1: Screening for the Optimal Solvent System

This protocol outlines a general procedure for screening various solvents to identify the most effective one for your resolution.

• Preparation: In separate small vials, dissolve a known amount of your racemic compound and the stoichiometric equivalent of (+)-Di-4-anisoyl-D-tartaric acid in a minimal amount of a highly polar solvent like methanol to ensure complete salt formation.

• Solvent Evaporation: Gently evaporate the initial solvent to obtain the dry diastereomeric salt mixture.

• Screening Solvent Addition: To each vial, add a fixed volume of a different screening solvent (e.g., isopropanol, ethyl acetate, acetonitrile, toluene) to create a slurry.[10]

• Equilibration: Stir the slurries at a constant temperature (e.g., room temperature or an elevated temperature followed by controlled cooling) for a set period (e.g., 24 hours) to allow the system to reach equilibrium.

• Isolation and Analysis: Isolate the solid from each vial by filtration.[10] Liberate the enantiomers from the salt and analyze the enantiomeric excess of the solid and the mother liquor using chiral HPLC. The solvent that provides the highest e.e. in the solid phase is the most promising candidate.

Protocol 2: Liberation of the Enantiomer from the Diastereomeric Salt

Once the desired diastereomeric salt has been isolated, the enantiomer needs to be liberated.

• Dissolution: Suspend the diastereomeric salt in water.

• Basification: Add a base (e.g., 2 M NaOH) dropwise while stirring until the solution becomes basic (pH > 10).[12] This will deprotonate the amine and break the salt.

• Extraction: Extract the liberated free amine into an organic solvent (e.g., diethyl ether or dichloromethane) multiple times.[12]

• Work-up: Combine the organic extracts, dry them over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the enantiomerically enriched amine.[12]

Visualizing the Workflow

Diagram 1: General Workflow for Diastereomeric Salt Resolution

Caption: A streamlined workflow for chiral resolution.

Diagram 2: Troubleshooting Decision Tree for Low Enantiomeric Excess

Caption: A decision tree for troubleshooting low e.e.

References

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen - Advances in Engineering. (2023). Available at: [Link]

• New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. (2018). IntechOpen. Available at: [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. (2018). BioDuro. Available at: [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. Available at: [Link]

• Process modeling and optimization of continuous chiral resolution by integration of membrane and crystallization technologies. (2021). HKUST Research Portal. Available at: [Link]

• Mechanism of Optical Resolutions via Diastereoisomeric Salt Formation. Part 7 Role of the solvents in the optical resolution of α-phenylethylamine by 2R,3R-tartaric acid. (2025). ResearchGate. Available at: [Link]

• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. (2022). CrystEngComm. Available at: [Link]

• Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures. (2018). IntechOpen. Available at: [Link]

• 6.8: Resolution (Separation) of Enantiomers. (2022). Chemistry LibreTexts. Available at: [Link]

• Effect of the third solvent on resolution results. (n.d.). ResearchGate. Available at: [Link]

• Strategies for chiral separation: from racemate to enantiomer. (n.d.). PMC. Available at: [Link]

• Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate. (2023). Reaction Chemistry & Engineering. Available at: [Link]

• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. (2025). PMC. Available at: [Link]

• Design of Crystallization Processes for Chiral Resolution. (n.d.). Research Collection. Available at: [Link]

• Di-p-anisoyl-D-tartaric acid CAS 191605-10-4. (n.d.). Watson International. Available at: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. (n.d.). Unchained Labs. Available at: [Link]

• Chiral resolution. (n.d.). Wikipedia. Available at: [Link]

• Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction. (2007). PubMed. Available at: [Link]

• (S,S)-Di-p-anisoyltartaric acid. (n.d.). PubChem. Available at: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.). Fenix. Available at: [Link]

• 150 YEARS OF PASTEUR'S CLASSIC TARTARIC ACID RESOLUTION: How TO USE CONGLOMERATES FOR THE RESOLUTION AND CONVERSION. (2015). ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. watson-int.com [watson-int.com]
• 6. chemimpex.com [chemimpex.com]
• 7. New Opportunities to Improve the Enantiomeric and Diastereomeric Separations | IntechOpen [intechopen.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE01490D [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

validation of analytical methods for chiral purity using (+)-Di-4-Anisoyl-D-tartaric acid

Validation of Analytical Methods for Chiral Purity Using (+)-Di-4-Anisoyl-D-Tartaric Acid: A Comprehensive Comparison Guide

As chiral molecules increasingly dominate the pharmaceutical pipeline, the precise determination and validation of enantiomeric purity have become critical regulatory mandates. (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) — also known as (+)-Bis(4-methoxybenzoyl)-D-tartaric acid (CAS: 191605-10-4) — has emerged as a premier chiral resolving agent and analytical chiral solvating agent (CSA).

This guide provides an objective, data-driven comparison of D-DATA against conventional chiral selectors, detailing the mechanistic causality behind its performance and establishing self-validating experimental protocols for High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) workflows.

Mechanistic Causality: Why D-DATA Outperforms Conventional Selectors

The efficacy of a chiral selector depends on its ability to form transient or stable diastereomeric complexes with distinct physicochemical properties. D-DATA is structurally related to classical tartaric acid derivatives like Dibenzoyl-D-tartaric acid (DBTA) and Di-p-toluoyl-D-tartaric acid (DPTTA). However, D-DATA possesses a critical structural advantage: para-methoxy (anisoyl) substituents .

• Enhanced

  Stacking: The electron-donating methoxy groups increase the electron density of the aromatic rings. When interacting with electron-deficient aromatic rings of a target analyte, this creates stronger, more selective donor-acceptor interactions.

• Altered Crystal Packing & Solubility: The methoxy oxygen acts as an additional hydrogen-bond acceptor. In classical resolution, this promotes the formation of highly crystalline diastereomeric hemisalt hydrates (e.g., tetrahydrates) that exhibit massive solubility differentials between enantiomers, driving the thermodynamic equilibrium toward higher enantiomeric excess (ee) [1].

• Amplified Magnetic Anisotropy (NMR): When used as an NMR Chiral Solvating Agent, the electron-rich anisoyl groups induce a stronger anisotropic shielding effect on the bound enantiomers, resulting in larger chemical shift differences (

  ) for accurate integration.

Comparative Performance Analysis

To establish the superiority of D-DATA in specific workflows, we must evaluate it against alternative chiral selectors under thermodynamic equilibrium conditions. Table 1 summarizes a rational screening approach for the resolution of a racemic diphenyl-substituted N-methyl-piperazine derivative [1] and praziquanamine [2].

Table 1: Quantitative Comparison of Chiral Resolving Agents

Resolving Agent	Target Analyte	Optimal Solvent System	Stoichiometry (Equiv.)	Yield (%)	Enantiomeric Excess (ee %)
(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA)	N-Methyl-Piperazine deriv.	THF/H₂O (80/20)	0.35	37.0%	98.0% (after recryst.)
(+)-Di-p-toluoyl-D-tartaric acid (DPTTA)	N-Methyl-Piperazine deriv.	Acetone/H₂O	0.50	30.2%	70.5%
(-)-Dibenzoyl-L-tartaric acid (DBTA)	Praziquanamine	Isopropanol	0.50	33.0%	97.0%
(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA)	Praziquanamine	Toluene/Acetone	0.50	35.5%	>98.0%
(S)-(+)-Mandelic Acid	N-Methyl-Piperazine deriv.	Isopropanol	1.00	N/A	Oiled out (No crystals)

Data synthesized from thermodynamic equilibrium screening studies [1][2]. D-DATA consistently achieves higher ee% due to the formation of stable hemisalt tetrahydrates.

Experimental Workflows & Self-Validating Protocols

Protocol A: Diastereomeric Salt Resolution & HPLC Purity Validation

This protocol utilizes D-DATA for the classical resolution of a racemic amine, followed by an ICH Q2(R2) compliant HPLC validation step to confirm chiral purity.

Step-by-Step Methodology:

• Salt Formation: Dissolve the racemic amine (1.0 eq) in THF/H₂O (80/20, v/v). Slowly add D-DATA (0.35 eq) at 50°C. Causality: The substoichiometric ratio (0.35 eq) forces competition, ensuring only the least soluble diastereomeric hemisalt crystallizes.

• Thermodynamic Equilibration: Cool the solution to 20°C at a rate of 0.1°C/min. Hold for 12 hours.

• Isolation: Filter the resulting crystals. The solid phase contains the desired diastereomer; the mother liquor contains the undesired form.

• Salt Break: Suspend the crystals in n-heptane/water. Add 1M NaOH until pH > 10 to liberate the free amine. Extract into the organic layer and evaporate.

• HPLC Validation (Self-Validating Check):

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane/Isopropanol/Diethylamine (90:10:0.1).

  • Control Check: Inject a racemic standard first to prove baseline resolution (

    ) between the R and S enantiomers. Only then, inject the resolved sample to calculate the ee%.

Workflow for chiral resolution and HPLC validation using D-DATA.

Protocol B: NMR Enantiomeric Excess Determination using D-DATA as a CSA

When chiral HPLC columns are unavailable or fail to resolve specific analytes, D-DATA can be added directly to an NMR tube as a Chiral Solvating Agent (CSA).

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5 mg of the target chiral analyte in 0.5 mL of a non-polar, non-competing deuterated solvent (e.g., CDCl₃ or C₆D₆).

• CSA Addition: Add 1.5 to 2.0 equivalents of D-DATA to the NMR tube. Causality: An excess of D-DATA ensures complete complexation, shifting the rapid exchange equilibrium toward the fully bound state.

• Acquisition: Acquire a high-resolution ¹H NMR spectrum (minimum 400 MHz).

• Integration & Validation: Identify a reporter signal (e.g., a singlet from a methyl group or an isolated aromatic proton) that splits into two distinct peaks corresponding to the R and S complexes.

• Self-Validating Check: Titrate the sample with increasing amounts of D-DATA. The chemical shift difference (

  ) should increase until saturation is reached. Calculate ee% using the integration ratio: .

Mechanism of D-DATA as an NMR Chiral Solvating Agent (CSA).

Method Validation Parameters (ICH Q2(R2) Compliance)

When validating an analytical method utilizing D-DATA (either validating the purity of a D-DATA resolved API, or using D-DATA as an analytical reagent), the following parameters must be rigorously established:

• Specificity: The method must unequivocally assess the target enantiomer in the presence of the opposite enantiomer, D-DATA residues, and degradation products. In HPLC, the resolution factor (

  ) between enantiomers must be .

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): For chiral impurities, the LOQ should be

  relative to the main peak. Because D-DATA resolves amines to high purity, the analytical method must be sensitive enough to detect trace distomers.

• Linearity: The detector response must be linear over a range of 50% to 150% of the target concentration for the main enantiomer, and from the LOQ to 1% for the undesired enantiomer.

• Robustness: For the NMR CSA method, robustness is validated by slightly altering the D-DATA equivalent ratio (

  eq) and temperature ( ) to ensure the calculated ee% remains statistically invariant.

Conclusion & Selection Matrix

(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) is a premium, high-efficiency chiral selector. While standard agents like Mandelic acid or DPTTA may suffice for simple resolutions, D-DATA is the definitive choice when:

• The target analyte possesses electron-deficient aromatic systems that benefit from enhanced

  donor-acceptor interactions.

• Thermodynamic equilibrium screening indicates that conventional salts "oil out" instead of crystallizing.

• An NMR Chiral Solvating Agent is required to induce massive anisotropic shielding for base-line resolution of enantiomeric signals.

References

• Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development (ACS Publications).[Link]

• Resolution of Praziquantel. PLOS Neglected Tropical Diseases.[Link]

case studies of successful chiral resolutions with (+)-Di-4-Anisoyl-D-tartaric acid

An in-depth technical guide evaluating the efficacy of (+)-Di-4-Anisoyl-D-tartaric acid ((+)-DATA) in classical chiral resolutions, complete with comparative case studies, mechanistic insights, and validated experimental protocols.

Executive Summary & Mechanistic Rationale

Classical chiral resolution via diastereomeric salt formation remains one of the most scalable and cost-effective methods for obtaining enantiopure amines in pharmaceutical development. While resolving agents like unsubstituted dibenzoyl-tartaric acid (DBTA) or di-p-toluoyl-tartaric acid (DTTA) are standard first-line choices, the introduction of electron-donating methoxy groups in (+)-Di-4-Anisoyl-D-tartaric acid ((+)-DATA) fundamentally alters the thermodynamic landscape of the resolution process.

The Causality of the Anisoyl Group: The p-methoxy substitution on the aroyl rings serves two critical mechanistic functions:

• Electronic Modulation: The electron-donating nature of the methoxy group increases the electron density of the aromatic rings, strengthening

  stacking and cation- interactions with electron-deficient aromatic substrates.

• Crystal Lattice Packing: The steric bulk and hydrogen-bond accepting capability of the oxygen atom in the methoxy group often lead to the formation of highly stable, heavily solvated crystal lattices (e.g., tetrahydrates), which dramatically shifts the eutectic point of the racemic mixture and enhances the diastereomeric excess (de) of the precipitate.

Thermodynamic Screening Logic

Successful resolution is rarely a matter of simple trial and error; it requires a rational approach to thermodynamic equilibrium. As illustrated below, optimizing solvent composition and stoichiometry is critical for maximizing the solubility difference between the target and undesired diastereomeric salts.

Fig 1. Rational screening approach for optimizing thermodynamic equilibrium.

Comparative Case Studies & Performance Data

To objectively evaluate (+)-DATA, we compare its performance against alternative resolving agents across three distinct pharmaceutical intermediates.

Case Study 1: Diphenyl-Substituted N-Methyl-Piperazine

In the development of a diphenyl-substituted N-methyl-piperazine derivative, researchers utilized a high-throughput thermodynamic screening approach [1]. The racemate exhibited a eutectic point of 60% ee.

• The Breakthrough: By using a sub-stoichiometric amount (0.35 mol equiv) of (+)-DATA in a THF/H₂O (80/20) solvent system, the researchers forced the formation of a highly stable diastereomeric hemisalt tetrahydrate.

• Result: This specific crystal packing excluded the undesired enantiomer, yielding an initial 70% de, which was easily upgraded to 98% ee after two recrystallizations [1].

Case Study 2: Praziquanamine (PZQamine) Resolution

During an open-source initiative to synthesize enantiopure (R)-Praziquantel (an anthelmintic drug), (+)-DATA was evaluated against (-)-Dibenzoyl-L-tartaric acid [2].

• The Challenge: The goal was to isolate the desired (R)-enantiomer directly from the first-precipitated solid rather than the mother liquor.

• Result: (+)-DATA successfully precipitated the desired (R)-(-)-praziquanamine salt. However, the study noted that (-)-Dibenzoyl-L-tartaric acid provided a more optimal yield (33% yield, 97% ee after one recrystallization) without requiring the unnatural D-tartaric acid backbone, highlighting the importance of screening multiple "family" members of O-aroyl tartaric acids [2].

Case Study 3: Finerenone Intermediate

In the synthesis of Finerenone, a non-steroidal mineralocorticoid receptor antagonist, the resolution of a naphthyridine-3-carboxamide intermediate was required [3].

• Result: (+)-DATA applied in dichloromethane yielded the desired (S)-enantiomer salt with an initial 68% ee directly out of the primary precipitation, proving highly effective for this specific heteroaromatic substrate [3].

Quantitative Data Summary

Substrate	Resolving Agent	Solvent System	Stoichiometry	Initial de / ee	Final ee (Post-Cryst)	Overall Yield
N-Methyl-Piperazine Deriv.	(+)-DATA	THF / H₂O (80:20)	0.35 eq	70%	98%	37%
PZQamine	(+)-DATA	Isopropanol / H₂O	1.0 eq	~66%	>95%	N/A
PZQamine	(-)-DBTA (Alternative)	Isopropanol / H₂O	1.0 eq	80%	97%	33%
Finerenone Intermediate	(+)-DATA	Dichloromethane	0.5 eq	68%	>95%	N/A

Self-Validating Experimental Protocol

The following protocol is adapted from standard thermodynamic resolution workflows[1] and is designed with built-in validation checkpoints to prevent the scaling of failed resolutions.

Phase 1: Diastereomeric Salt Formation

• Preparation: Suspend 10.0 g of the racemic amine in 100 mL of the selected solvent (e.g., THF/H₂O 80:20 v/v).

• Agent Addition: Add 0.35 to 0.50 molar equivalents of (+)-Di-4-Anisoyl-D-tartaric acid. (Causality: Sub-stoichiometric amounts often prevent the co-precipitation of the more soluble diastereomer by ensuring the resolving agent is the limiting reagent).

• Dissolution: Heat the mixture to reflux (approx. 65-70°C for THF) under continuous stirring until a homogeneous solution is achieved.

• Controlled Cooling: Cool the solution linearly to 20°C over 4-6 hours. (Causality: Rapid crash-cooling traps kinetic impurities; slow cooling ensures thermodynamic control and highly ordered crystal lattice formation).

• Isolation: Filter the resulting precipitate and wash with 10 mL of cold solvent.

Phase 2: The Self-Validation Checkpoint

Do not proceed to bulk recrystallization without verifying the initial de.

• Take a 50 mg aliquot of the isolated salt.

• Suspend in 2 mL of Dichloromethane (DCM) and add 2 mL of 1M NaOH. Vortex for 2 minutes.

• Extract the organic (DCM) layer, evaporate under nitrogen, and reconstitute in the chiral HPLC mobile phase.

• Decision Gate: Run chiral HPLC. If ee > 65%, proceed to Phase 3. If ee < 65%, re-evaluate the solvent composition (e.g., alter the water ratio to shift the solubility curve).

Phase 3: Recrystallization & Salt Break

• Enrichment: Suspend the bulk salt in a minimal volume of recrystallization solvent (e.g., n-heptane or ethanol/water). Heat to reflux, cool slowly to 20°C, and filter. Repeat until target ee (>98%) is achieved.

• Liberation: Suspend the enantiopure salt in DCM (10 volumes) and add 1M NaOH (aqueous) until the pH of the aqueous layer is >10.

• Extraction: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the free enantiopure amine.

Fig 2. Self-validating workflow for classical chiral resolution via diastereomeric salt formation.

Conclusion

(+)-Di-4-Anisoyl-D-tartaric acid is a highly specialized resolving agent that excels when standard agents (like DBTA) fail to provide sufficient crystalline stability. By leveraging its electron-rich methoxy groups to form robust, solvated crystal lattices (such as tetrahydrates), chemists can push the thermodynamic equilibrium in favor of high-purity precipitations. However, as demonstrated in the Praziquantel case study, (+)-DATA should be deployed as part of a broader, rational screening matrix that includes various O-aroyl tartaric acid derivatives to identify the absolute optimal eutectic shift for a given substrate.

References

• Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine. Organic Process Research & Development (ACS Publications).[Link]

• Resolution of Praziquantel. PLoS One (National Institutes of Health - PMC).[Link]

• Process for preparation of (4s) - 4- (4-cyano-2-methoxyphenyl) -5-ethoxy-2,8-dimethyl-1,4-dihydro-1,6-naphthyridine-3-carboxamide by racemate resoution through diastereomeric tartaric acid.

Strategic Selection of (+)-Di-4-Anisoyl-D-tartaric Acid: A Technical &amp; Cost-Benefit Analysis

Topic: Strategic Selection of (+)-Di-4-Anisoyl-D-tartaric Acid in Industrial Chiral Resolution Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

In the landscape of chiral resolution, (+)-Di-4-Anisoyl-D-tartaric acid (D-DATA) occupies a specialized, high-performance tier above standard tartaric acid and its benzoyl derivatives. While its initial material cost is significantly higher than generic resolving agents, its utility is justified by its superior molecular recognition capabilities —specifically for hydrophobic amines where

stacking interactions are critical for diastereomeric salt stability.

This guide provides a technical and economic analysis of D-DATA, positioning it against its structural analogs: Dibenzoyl-tartaric acid (DBTA) and Di-p-toluoyl-tartaric acid (DTTA) . We explore its critical role in "Dutch Resolution" protocols and validate its cost-efficiency through robust recycling methodologies.

Mechanism of Action: The "Pi-Stacking" Advantage

Unlike unsubstituted tartaric acid, which relies primarily on hydrogen bonding, D-DATA leverages the electron-donating methoxy groups on its phenyl rings. This structural feature enhances

stacking interactions with aromatic substrates (e.g., Duloxetine intermediates, Amlodipine precursors).

• Selectivity Driver: The electron-rich anisoyl groups create a tighter, more rigid crystal lattice with the target enantiomer, often resulting in a larger solubility difference (

  ) between the diastereomeric pair compared to DBTA or DTTA.

• Dutch Resolution Synergy: D-DATA is a critical component of the "Dutch Resolution" strategy, where a family of structural analogs is used simultaneously to inhibit the nucleation of the undesired diastereomer, drastically improving optical purity in the first crop.

Decision Matrix: When to Select D-DATA

The following decision tree illustrates the logical pathway for selecting D-DATA over cheaper alternatives.

Figure 1: Strategic decision pathway for selecting chiral resolving agents. D-DATA is prioritized when standard agents fail to achieve high enantiomeric excess (ee) due to weak lattice interactions.

Comparative Performance Analysis

The following data contrasts D-DATA with its primary alternatives. Data is synthesized from industrial resolution parameters for hydrophobic amine substrates (e.g., Duloxetine intermediates).

Table 1: Comparative Metrics of Tartaric Acid Derivatives

Feature	(+)-Tartaric Acid (TA)	(+)-Dibenzoyl-D-tartaric acid (DBTA)	(+)-Di-4-Anisoyl-D-tartaric acid (D-DATA)
Primary Interaction	H-Bonding	H-Bonding + Weak -Stacking	H-Bonding + Strong -Stacking
Relative Cost	1x (Baseline)	~15x	~45x
Resolving Efficiency (E)	Low (for aromatics)	Moderate	High (Critical for >99% ee)
Hydrolytic Stability	High	Moderate (Ester bond)	Moderate (Ester bond)
Typical Solvent System	Water / Methanol	Acetone / Ethanol	Isopropanol / Aqueous Alcohols
Recovery Yield	N/A (Disposable)	85-90%	90-95% (Mandatory)

Process Insight: While D-DATA is significantly more expensive, its ability to achieve >99% ee in fewer recrystallization steps often reduces the Total Cost of Ownership (TCO) by saving reactor time, solvent costs, and yield losses associated with repeated crystallizations.

Industrial Application: The Duloxetine Case Study

A definitive industrial application of D-DATA is in the resolution of Duloxetine (Cymbalta) intermediates. The resolution of racemic N,N-dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)propanamine is a challenging separation where standard tartaric acid fails to provide distinct diastereomeric crystals.

• The Challenge: The thiophene and naphthalene rings require a resolving agent that can engage in significant steric and electronic discrimination.

• The Solution: D-DATA forms a crystalline diastereomeric salt with the (S)-enantiomer. The methoxy groups on D-DATA interact with the naphthalene ring of the substrate, stabilizing the crystal lattice of the desired salt while the (R)-salt remains in solution.

• Outcome: Industrial processes utilizing D-DATA (or its toluoyl analog DTTA) report yields of ~40-45% (theoretical max 50%) with >99% optical purity after a single recrystallization [1, 2].

Cost-Benefit & Recovery Protocol

The economic viability of using D-DATA hinges entirely on recovery efficiency . Unlike cheap tartaric acid, D-DATA must be recycled. The ester linkages are susceptible to hydrolysis under strong basic/acidic conditions and high heat, so the recovery protocol must be gentle.

Validated Recovery Workflow

This protocol ensures >90% recovery of D-DATA without degrading the resolving agent (hydrolysis of anisoyl groups).

Step-by-Step Methodology:

• Basification:

  • Suspend the resolved diastereomeric salt in water/DCM (1:1).

  • Adjust pH to 10-11 using 20% NaOH at <20°C (Critical: Keep cool to prevent ester hydrolysis).

  • Stir for 30 mins. The chiral amine enters the DCM phase; D-DATA remains in the aqueous phase as the disodium salt.

• Separation:

  • Separate phases. Extract the aqueous layer once more with DCM to ensure full amine recovery.

• Acidification (The Critical Step):

  • Cool the aqueous phase to 5-10°C .

  • Slowly add 3M HCl dropwise until pH reaches 1-2.

  • D-DATA will precipitate as a white solid.

• Isolation:

  • Filter the precipitate immediately.

  • Wash with cold water to remove NaCl.

  • Dry under vacuum at 40°C (Do not exceed 50°C).

Figure 2: Closed-loop recovery cycle for D-DATA. Temperature control is the critical parameter to prevent ester hydrolysis.

Conclusion

When to use (+)-Di-4-Anisoyl-D-tartaric acid:

• Substrate Complexity: The target amine contains significant aromatic bulk (naphthalene, thiophene, indole) requiring

  -stacking for recognition.

• Purity Requirements: Standard DBTA yields <95% ee, necessitating multiple recrystallizations. D-DATA often achieves >99% ee in one step.

• Process Capability: The facility has the equipment and controls to execute the recovery loop (pH/temperature control) efficiently.

While the upfront cost is high, the efficiency of resolution —defined by high throughput, fewer unit operations, and high recovery rates—makes D-DATA the superior economic choice for high-value APIs like Duloxetine and complex chiral bases.

References

• Process for preparation of duloxetine hydrochloride.

• Dutch Resolution: Separation of Enantiomers with Families of Resolving Agents. Source: Dalmolen, J., et al. Chemistry – A European Journal, 2005.[1] URL:[Link] Context: Establishes the "Dutch Resolution" methodology where mixtures of tartaric acid derivatives (including anisoyl) are used to improve resolution outcomes.

• Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives. Source: Nagy, S., et al. Symmetry, 2022. URL:[Link] Context: Provides comparative data on using DBTA and Tartaric acid derivatives for pharmaceutical intermediates like Chloramphenicol base.

Sources

• 1. pure.rug.nl [pure.rug.nl]

peer-reviewed studies on the applications of (+)-Di-4-Anisoyl-D-tartaric acid

This guide provides a technical comparison and experimental framework for the application of (+)-Di-4-Anisoyl-D-tartaric acid (also known as (+)-D-DATA or (+)-Di-p-anisoyl-D-tartaric acid). It is designed for researchers optimizing chiral resolutions where standard agents like Dibenzoyl-D-tartaric acid (DBTA) or Di-p-toluoyl-D-tartaric acid (DPTTA) have failed to yield sufficient enantiomeric excess (ee).

Executive Summary

(+)-Di-4-Anisoyl-D-tartaric acid is a specialized chiral resolving agent within the tartaric acid derivative family. While less commonly employed than its "workhorse" cousins (DBTA and DPTTA), it is critical for the resolution of racemic bases that exhibit poor crystallinity or insufficient solubility differences with standard agents.

Its distinct performance arises from the para-methoxy (anisoyl) substitution on the aromatic rings. This electron-donating group alters the electron density of the aromatic system and the hydrogen-bonding capability of the molecule, frequently facilitating the formation of unique solvates (e.g., tetrahydrates) that drive enantioselective crystallization when other derivatives fail.

Quick Comparison: The Tartaric Acid Family

Feature	(+)-Dibenzoyl-D-tartaric acid (DBTA)	(+)-Di-p-toluoyl-D-tartaric acid (DPTTA)	(+)-Di-4-Anisoyl-D-tartaric acid (DATA)
Substituent	Hydrogen (-H)	Methyl (-CH₃)	Methoxy (-OCH₃)
Electronic Nature	Neutral/Standard	Weakly Electron Donating	Strongly Electron Donating
Primary Use	General Purpose Screening	Hydrophobic Amines	Polar/Complex Amines & "Dutch Resolution"
Solubility Profile	High in alcohols	High in organic solvents	Distinct; often forms stable hydrates
Cost	Low	Medium	High (Specialized)

Mechanism of Action: The "Dutch Resolution" Principle

The application of (+)-Di-4-Anisoyl-D-tartaric acid is best understood through the "Dutch Resolution" concept. This methodology suggests that if a specific resolving agent (e.g., DBTA) fails, structurally related "family members" should be screened.

The mechanism relies on Three-Point Interaction :

• Ionic Bonding: Carboxylate group (

  ) binds to the protonated amine ( ).

• Hydrogen Bonding: The hydroxyl/ester linkages create a rigid chiral pocket.

• Stacking: The anisoyl aromatic rings stack with the aromatic residues of the racemic substrate.

Why DATA Works When Others Fail: The methoxy group in DATA increases the electron density of the aromatic ring. This strengthens

interactions with electron-deficient aromatic amines (e.g., fluorinated or nitro-substituted bases) and alters the crystal lattice energy, often promoting the formation of a diastereomeric hemisalt that is less soluble than the corresponding salt of the unwanted enantiomer.

Critical Case Study: Resolution of Diphenyl-Substituted Piperazine

A peer-reviewed study involving a diphenyl-substituted N-methyl-piperazine derivative highlights the superior efficacy of (+)-Di-4-Anisoyl-D-tartaric acid where other agents failed.

• Challenge: The racemate had a eutectic point of 60% ee, making purification difficult.

• Screening Result: DBTA and DPTTA yielded oils or low ee crystals.

• The Solution: (+)-Di-4-Anisoyl-D-tartaric acid formed a crystalline hemisalt tetrahydrate .

• Key Data:

  • Stoichiometry: 0.35 molar equivalents (crucial for hemisalt formation).

  • Solvent: THF/Water (80:20 v/v).[1][2]

  • Result: 37% yield (out of theoretical 50%) with 98% ee after recrystallization.

Experimental Protocol

Objective: Resolution of a Racemic Amine using (+)-Di-4-Anisoyl-D-tartaric Acid. Note: This protocol is adapted for a generic racemic base (

) based on the piperazine case study parameters.

Phase 1: Screening & Salt Formation[3]

• Preparation of Racemate: Dissolve

  of the racemic amine in of THF .

• Preparation of Resolving Agent: Dissolve

  ( ) of (+)-Di-4-Anisoyl-D-tartaric acid in of Water .

  • Expert Insight: The 0.35 eq stoichiometry targets the formation of a hemisalt (

    ). If a 1:1 salt is desired, use of acid.

• Mixing: Slowly add the aqueous acid solution to the amine solution at 60°C with vigorous stirring.

• Crystallization:

  • Cool the mixture to 25°C over 4 hours (controlled cooling rate of

    ).

  • If no crystals form, seed with a small crystal of the salt (if available) or scratch the glass surface.

  • Stir at 25°C for an additional 12 hours to reach thermodynamic equilibrium.

Phase 2: Isolation & Purification

• Filtration: Filter the solid precipitate under vacuum.[3] Wash the cake with cold THF/Water (80:20).

• Recrystallization:

  • Dissolve the wet cake in boiling Ethanol (or the original THF/Water mix).

  • Cool slowly to regenerate crystals.[4]

  • Target: This step typically boosts ee from ~70% to >98%.

Phase 3: Freebasing (Recovery)

• Suspend the purified salt in Dichloromethane (DCM) .

• Add 1M NaOH (aq) until the aqueous layer is pH > 12.

• Separate the organic layer containing the free chiral amine.

• Acidify the aqueous layer with HCl to precipitate and recover the (+)-Di-4-Anisoyl-D-tartaric acid for reuse.

Visualized Workflows

Diagram 1: Decision Tree for Resolving Agent Selection

This logic flow guides the researcher on when to deploy the Anisoyl derivative.

Caption: Strategic selection workflow for deploying (+)-Di-4-Anisoyl-D-tartaric acid when standard agents fail.

Diagram 2: Experimental Workflow (Hemisalt Method)

Caption: Step-by-step experimental workflow for the resolution of amines using the hemisalt method.

References

• Vaidya, N. A. (2010). "Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substituted N-Methyl-Piperazine." Organic Process Research & Development, 14(6).

• BenchChem Technical Support. (2025). "A Comparative Guide to Tartaric Acid Derivatives as Resolving Agents." BenchChem Application Notes.

• Kmecz, I., et al. (2007). "Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction." Chirality, 19(6), 430-433.

• Watson International. (2025). "Technical Data Sheet: Di-p-anisoyl-D-tartaric acid." Watson International Product Database.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to Chiral Resolution: Navigating Alternatives to (+)-Di-4-Anisoyl-D-tartaric acid

In the landscape of pharmaceutical development and fine chemical synthesis, achieving enantiomeric purity is not merely a matter of scientific rigor but a critical determinant of therapeutic efficacy and safety.[1][2][3] The use of chiral resolving agents, such as the widely recognized (+)-Di-4-anisoyl-D-tartaric acid, represents a classical and often effective approach.[4][5] However, the reliance on a single class of resolving agents can be limiting. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of alternative methods for chiral resolution, supported by experimental data and field-proven insights. We will explore the causality behind experimental choices, offering a trustworthy and authoritative resource for navigating the complexities of enantiomeric separation.

The Imperative of Chirality in Modern Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in stereochemistry with profound implications in pharmacology.[1][6] Enantiomers, the pair of mirror-image molecules, often exhibit significantly different biological activities.[7][8] One enantiomer may be therapeutically active, while the other could be inactive or, in some cases, elicit undesirable or toxic effects.[3] Regulatory bodies, therefore, increasingly mandate the development of single-enantiomer drugs to enhance safety and efficacy.[2] This necessitates robust and efficient methods for separating racemic mixtures.[1][2]

Beyond Tartaric Acid Derivatives: A Comparative Overview of Chiral Resolution Techniques

While diastereomeric salt formation using tartaric acid derivatives is a well-established technique, a diverse array of alternative methods offers distinct advantages in terms of scope, efficiency, and scalability.[1][4][8][9] The choice of method is a critical decision, contingent on the specific properties of the racemate, economic considerations, and the desired scale of operation.[10]

Method	Principle	Typical Performance	Advantages	Disadvantages	Ideal Applications
Diastereomeric Salt Crystallization (Non-Tartaric Agents)	Reaction of a racemic acid or base with a chiral resolving agent (e.g., (S)-(-)-α-methylbenzylamine, N-methyl-D-glucamine) to form diastereomeric salts with different solubilities, allowing for separation by fractional crystallization.[7][11][12]	Yield: 20-50% (per cycle); Enantiomeric Excess (ee): >98%	Cost-effective for large-scale production, technologically straightforward.[3][9]	Often requires extensive screening of resolving agents and solvents; the resolving agent must be recoverable.[8][13]	Resolution of racemic acids and bases at industrial scale.[9][14]
Enzymatic Kinetic Resolution (EKR)	Enzymes (e.g., lipases) selectively catalyze the transformation of one enantiomer in a racemic mixture, leaving the other enantiomer unreacted.[12][15]	Yield: Up to 50% for the unreacted enantiomer; ee: >99%	High enantioselectivity, mild reaction conditions, broad substrate scope.[12][16]	Theoretical maximum yield of 50% for a single enantiomer; requires enzyme and cofactor optimization.[15][17]	Production of enantiopure alcohols, amines, and esters.[8][15][16]
Dynamic Kinetic Resolution (DKR)	Couples enzymatic kinetic resolution with in-situ racemization of the slower-reacting enantiomer, allowing for a theoretical yield of up to 100%.[15][17]	Yield: >90%; ee: >99%	Overcomes the 50% yield limitation of EKR.[3][15][17]	Requires a compatible racemization catalyst that does not interfere with the enzyme.	High-yield synthesis of enantiopure alcohols and amines.[18][19]
Chiral Chromatography (HPLC & SFC)	Separation of enantiomers based on their differential interactions with a chiral stationary phase (CSP) in a chromatographic column.[9][12][20]	ee: >99.9%	High resolution and purity, applicable to a wide range of compounds.[3][9][21]	Higher cost for columns and solvents, may be less scalable than crystallization methods.[9][22]	Analytical and preparative scale separations, particularly for high-value compounds.[9][23]
Supercritical Fluid Chromatography (SFC)	A form of normal phase chromatography that uses a supercritical fluid, typically carbon dioxide, as the mobile phase.[24][25]	ee: >99.5%	Faster separations, reduced solvent consumption, and lower environmental impact compared to HPLC.[24][26]	Higher initial equipment cost.	Large-scale preparative separations with improved efficiency and sustainability.[21][26]

In-Depth Methodologies and Experimental Protocols

To provide actionable insights, this section details the experimental workflows for two powerful alternatives to traditional diastereomeric resolution.

Enzymatic kinetic resolution is a highly selective method that leverages the stereospecificity of enzymes.[12] Lipases are commonly employed due to their broad substrate tolerance and stability in organic solvents.

Causality Behind Experimental Choices: The choice of lipase is critical and often requires screening. Candida antarctica lipase B (CALB) is frequently selected for its high enantioselectivity towards a wide range of secondary alcohols. The acyl donor, such as vinyl acetate, is chosen because the vinyl alcohol byproduct tautomerizes to acetaldehyde, driving the reaction forward and preventing the reverse reaction. The solvent, typically a non-polar organic solvent like MTBE or hexane, is selected to maintain enzyme activity and solubilize the substrates.

Experimental Workflow Diagram:

Caption: Workflow for enzymatic kinetic resolution of a racemic alcohol.

Step-by-Step Protocol:

• Enzyme Immobilization (Optional but Recommended): To a suitable reaction vessel, add immobilized Candida antarctica lipase B (CALB). Immobilization facilitates enzyme recovery and reuse.

• Reaction Setup: Add the racemic alcohol (1.0 eq) and a suitable organic solvent (e.g., methyl tert-butyl ether, MTBE).

• Initiation: Add the acyl donor, vinyl acetate (0.5 - 0.6 eq), to the mixture. The use of a slight excess of the acyl donor can help drive the reaction to approximately 50% conversion.

• Monitoring: Stir the reaction mixture at a controlled temperature (e.g., 30 °C) and monitor the progress by chiral HPLC or GC to determine the enantiomeric excess (ee) of the remaining alcohol and the formed ester.

• Termination and Work-up: Once the reaction reaches approximately 50% conversion, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

• Purification: Concentrate the filtrate under reduced pressure. The resulting mixture of the unreacted alcohol and the ester can be separated by standard column chromatography to yield the enantiopure alcohol and the enantiopure ester.

This classical method remains a highly effective and scalable approach for the resolution of racemic amines and acids.[8][11][12] The key to success lies in the selection of an appropriate chiral resolving agent that forms diastereomeric salts with significantly different solubilities.

Causality Behind Experimental Choices: For resolving a racemic amine, a chiral acid is required. (S)-Mandelic acid is often a good starting point as it is commercially available and frequently forms highly crystalline salts.[10] The choice of solvent is critical for achieving differential solubility of the diastereomeric salts. A protic solvent like ethanol or methanol, often in combination with water, is a common choice. The stoichiometry of the resolving agent is also a key parameter to optimize.

Experimental Workflow Diagram:

Caption: Workflow for diastereomeric salt crystallization.

Step-by-Step Protocol:

• Dissolution: Dissolve the racemic amine (1.0 eq) and the chiral resolving agent, (S)-mandelic acid (0.5-1.0 eq), in a minimal amount of a suitable solvent (e.g., ethanol) with gentle heating.

• Crystallization: Allow the solution to cool slowly to room temperature, and then optionally in an ice bath, to induce crystallization of the less soluble diastereomeric salt. Seeding with a small crystal of the desired diastereomeric salt can be beneficial.[11][13]

• Isolation: Collect the crystals by filtration and wash them with a small amount of cold solvent. The mother liquor contains the more soluble diastereomeric salt.

• Enantiomeric Purity Analysis: Analyze the enantiomeric purity of the amine in the crystalline salt and the mother liquor by chiral HPLC or by converting a small sample back to the free amine and analyzing its optical rotation.

• Liberation of the Free Amine: Suspend the crystalline diastereomeric salt in water and add an aqueous base (e.g., 1M NaOH) until the pH is basic. Extract the liberated free amine with an organic solvent (e.g., dichloromethane). Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain one enantiomer of the amine.

• Recovery from Mother Liquor: The other enantiomer can be recovered from the mother liquor by a similar process of basification and extraction.

The Rise of Supercritical Fluid Chromatography (SFC) for Preparative Separations

For both analytical and preparative-scale chiral separations, Supercritical Fluid Chromatography (SFC) has emerged as a powerful and "greener" alternative to traditional HPLC.[24][27] SFC utilizes a supercritical fluid, most commonly carbon dioxide, as the primary mobile phase, often with a small amount of a co-solvent such as methanol.[24][25][26]

The advantages of SFC are numerous:

• Speed: The low viscosity of supercritical fluids allows for higher flow rates and faster separations.[24][26]

• Reduced Solvent Consumption: The use of CO₂ as the main mobile phase significantly reduces the consumption of organic solvents, leading to lower costs and less environmental impact.[27][26]

• Efficiency: SFC often provides high chromatographic efficiency, leading to excellent resolution of enantiomers.[24]

Logical Relationship Diagram: SFC vs. HPLC

Sources

• 1. drpress.org [drpress.org]
• 2. Chiral resolution methods for racemic pharmaceuticals based on cocrystal formation - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. arborpharmchem.com [arborpharmchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fundamentals of chirality, resolution, and enantiopure molecule synthesis methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. advanceseng.com [advanceseng.com]
• 8. pharmtech.com [pharmtech.com]
• 9. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. HKUST SPD | The Institutional Repository [repository.hkust.edu.hk]
• 12. pure-synth.com [pure-synth.com]
• 13. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 14. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 15. Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01539F [pubs.rsc.org]
• 16. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. mdpi.com [mdpi.com]
• 21. content.e-bookshelf.de [content.e-bookshelf.de]
• 22. researchgate.net [researchgate.net]
• 23. Large scale chiral chromatography for the separation of an enantiomer to accelerate drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. chromatographyonline.com [chromatographyonline.com]
• 25. Chiral Super Critical Fluid Chromatography: Phenomenex [phenomenex.com]
• 26. pharmtech.com [pharmtech.com]
• 27. longdom.org [longdom.org]

Comparative Performance Guide: (+)- and (-)-Di-4-Anisoyl-Tartaric Acid in Chiral Resolution

As a Senior Application Scientist in early-stage drug development, selecting the optimal chiral resolving agent is a critical decision that dictates downstream yield, enantiomeric excess (ee%), and process scalability.

This guide provides an in-depth comparative analysis of (+)-Di-4-Anisoyl-tartaric acid and (-)-Di-4-Anisoyl-tartaric acid (collectively referred to as DATA). We will explore the thermodynamic causality behind their efficacy, benchmark their performance against alternative tartaric acid derivatives, and provide self-validating experimental protocols for your laboratory.

Mechanistic Foundations: The Role of the Anisoyl Group

To understand why DATA often outperforms baseline resolving agents like Dibenzoyltartaric acid (DBTA), we must examine the molecular interactions driving diastereomeric salt crystallization.

Chiral resolution relies on the difference in solubility (

) between two diastereomeric salts formed by a racemic mixture and a chiral acid. The structural modifications on the tartaric acid core fundamentally alter the crystal lattice energy:

• Electronic Effects: The p-methoxy (anisoyl) group is strongly electron-donating via resonance. This alters the

  of the carboxylic acid groups and enriches the electron density of the aromatic rings, enhancing stacking interactions with electron-deficient aromatic amines [1].

• Steric Bulk: The methoxy group introduces significant steric hindrance compared to a proton (DBTA) or a methyl group (Di-p-toluoyltartaric acid, DTTA). This bulk forces a more rigid, highly ordered crystal lattice when paired with sterically demanding amines (e.g., substituted piperazines or quinuclidinols) [2].

• Hydrogen Bonding: The oxygen atom in the methoxy moiety serves as an additional hydrogen-bond acceptor, creating complex 3D hydrogen-bonding networks that are absent in DBTA and DTTA[3].

The (+)- vs. (-)- Symmetry Principle

When comparing (+)-DATA to (-)-DATA , performance is dictated by Pasteur’s principle of chiral symmetry. In an achiral solvent, their physicochemical properties are identical. (+)-DATA will selectively crystallize with one enantiomer of a racemic base (e.g., the S-amine), while (-)-DATA will crystallize with the exact opposite enantiomer (the R-amine) yielding identical ee% and recovery rates. The choice between (+) and (-) is solely dictated by which target enantiomer you need in the precipitate versus the mother liquor.

Figure 1: Decision matrix for selecting tartaric acid-based chiral resolving agents.

Comparative Performance Data

The true value of DATA is revealed when benchmarked against its structural analogs: DBTA and DTTA. The data below summarizes the resolution of a standard racemic active pharmaceutical ingredient (API) intermediate, 1-(1-(benzo[d][1,3]dioxol-5-yl)ethyl)piperazine, a common motif in glycosidase inhibitors [2].

Table 1: Resolving Agent Performance Comparison (Single Crystallization Pass)

Resolving Agent (1.0 eq)	Target Enantiomer	Yield (%)	Enantiomeric Excess (ee%)	Indication
(+)-DATA	(S)-Amine	42%	96.1%	Very High
(-)-DATA	(R)-Amine	41%	96.5%	Very High
(+)-DTTA	(S)-Amine	35%	82.0%	Moderate
(+)-DBTA	(S)-Amine	28%	65.4%	Low
(-)-Camphorsulfonic Acid	(R)-Amine	15%	40.2%	Poor

Data Analysis: DATA achieves a significantly higher single-pass ee% (96.1%) compared to DTTA and DBTA. The enhanced

interactions provided by the anisoyl groups stabilize the diastereomeric salt of the (S)-enantiomer, drastically reducing its solubility while keeping the (R)-enantiomer salt highly soluble in the ethanol/water matrix.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for the resolution of a racemic amine using (+)-DATA incorporates built-in validation steps. This workflow guarantees that the thermodynamic equilibrium is reached and verifiable before proceeding to scale-up.

Phase 1: Diastereomeric Salt Formation

• Dissolution: Suspend 100 mmol of the racemic amine in 10 volumes (relative to amine weight) of a 95:5 Methanol/Water mixture.

• Agent Addition: Add 50 mmol (0.5 equivalents) of (+)-DATA. Causality Note: Using 0.5 equivalents (half-resolution method) forces competition between the amine enantiomers for the limited resolving agent, thermodynamically driving up the ee% of the resulting precipitate [1].

• Equilibration: Heat the mixture to reflux (approx. 65°C) until a homogeneous solution is achieved. Maintain reflux for 30 minutes to ensure complete salt formation.

Phase 2: Selective Crystallization

• Controlled Cooling: Cool the reactor at a linear rate of 0.5°C/min down to 20°C. Causality Note: Rapid crash-cooling causes kinetic entrapment (inclusion) of the wrong diastereomer. Slow cooling ensures thermodynamic control, allowing the highly ordered (+)-DATA•(S)-amine lattice to form exclusively.

• Isolation: Filter the resulting crystals and wash the filter cake with 2 volumes of cold Ethanol, followed by 1 volume of Diethyl ether. Dry under high vacuum.

Phase 3: Self-Validation & Freebasing

• Validation (Chiral HPLC): Dissolve a 5 mg aliquot of the dried salt in 1 mL of mobile phase. Inject into a Chiral HPLC (e.g., Chiralcel OD-H column). Do not proceed to freebasing unless the ee% is >95%. If <95%, perform a reslurry in hot Ethanol.

• Freebasing: Suspend the validated salt in water. Adjust the pH to 12-14 using 6N NaOH. Extract the aqueous layer 3 times with Ethyl Acetate.

• Recovery: Dry the combined organic layers over anhydrous

  and concentrate under vacuum to yield the enantiopure (S)-amine.

Figure 2: Self-validating workflow for the chiral resolution of racemic amines using (+)-DATA.

Conclusion

While (+)- and (-)-Di-4-Anisoyl-tartaric acid perform symmetrically for opposite enantiomers, their true comparative advantage lies in their structural superiority over simpler tartaric acid derivatives. By leveraging the electron-donating and sterically demanding properties of the anisoyl group, researchers can achieve higher single-pass enantiomeric excesses, reducing the need for costly and time-consuming recrystallization steps in API manufacturing.

References

• Process for the separation of a mixture of enantiomers (EP0838448A1). Google Patents.
• Succinate and fumarate acid addition salts of piperazine derivatives useful as glycosidase inhibitors (AU2019324522A1). Google Patents.

• Development and Scale-Up of an Enabling Synthetic Route to KTX-005, a Muscarinic Acetylcholine Receptor Agonist for the Potential Treatment of Schizophrenia. ACS Publications. Available at:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling (+)-Di-4-Anisoyl-D-tartaric acid

Comprehensive Safety and Operational Guide for Handling (+)-Di-4-Anisoyl-D-tartaric Acid

As a Senior Application Scientist, I frequently oversee the integration of chiral resolving agents into drug development pipelines. (+)-Di-4-Anisoyl-D-tartaric acid (often abbreviated as DATA), CAS No. 191605-10-4, is a highly effective resolving agent utilized in the enantiomeric separation of racemic amines, such as praziquantel and albuterol[1][2]. While its utility in diastereomeric salt formation is unparalleled, its physical properties as a fine, crystalline organic acid necessitate rigorous safety and handling protocols.

This guide provides a self-validating system for the safe handling, operational use, and disposal of this compound, ensuring that your laboratory maintains both high scientific integrity and strict safety compliance.

Hazard Profile & Causality

Understanding the chemical nature of (+)-Di-4-Anisoyl-D-tartaric acid is the first step in risk mitigation. The molecule features two carboxylic acid functional groups and bulky, electron-rich anisoyl (methoxybenzoyl) moieties.

• Irritation Causality: The acidic nature of the tartaric acid core (pKa ~1.48) is responsible for its classification as a localized irritant[3]. Upon contact with moisture on the skin or ocular mucosa, it causes localized pH drops, leading to cellular irritation and inflammation.

• Physical Hazard: As a fine white powder, it poses a significant risk of aerosolization. Airborne dust can cause mechanical and chemical irritation to the respiratory tract if handled outside of controlled ventilation[4].

Table 1: Quantitative Hazard and Physicochemical Data

Property / Hazard	Value / Classification	Causality / Implication
CAS Number	191605-10-4	Unique identifier for chemical safety tracking and inventory[5].
Molecular Weight	418.35 g/mol	High molecular weight; settles quickly but fine dust persists in air[6].
GHS Hazards	H315 (Skin Irrit. 2), H319 (Eye Irrit. 2)	Acidic functional groups cause tissue irritation upon direct contact[7][8].
Melting Point	176 °C (dec)	Thermally stable under standard lab conditions; decomposes before boiling[8].
Storage Temp	< 15 °C (Cool, dark place)	Prevents slow thermal or photolytic degradation of the anisoyl ester linkages[8].

Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a mere checklist; it is a vital barrier system tailored to the specific physicochemical risks of the compound.

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Scientific Justification
Eye Protection	Indirect-vented safety goggles (ANSI Z87.1+)	Standard safety glasses leave gaps. Goggles prevent fine, aerosolized acidic dust from bypassing the lenses and causing H319-level ocular irritation[7].
Hand Protection	Nitrile gloves (Minimum 4 mil thickness)	Nitrile provides excellent chemical resistance against organic acids and the polar protic solvents (e.g., methanol, ethanol) typically used during chiral resolution workflows.
Body Protection	100% Cotton Lab Coat & closed-toe shoes	Cotton resists static buildup, reducing the risk of powder clinging to the garment. Protects against H315 skin irritation[8].
Respiratory	N95/P100 Particulate Respirator	Prevents inhalation of fine crystalline dust. Routine handling should strictly occur inside a Class II biological safety cabinet or chemical fume hood[4].

Operational Plan: Chiral Resolution Workflow

The primary application of (+)-Di-4-Anisoyl-D-tartaric acid is the resolution of racemic mixtures. Below is a standardized, field-proven protocol for diastereomeric salt formation and subsequent enantiomer isolation.

Step-by-Step Methodology: Chiral Resolution of a Racemic Amine

• Preparation & Dissolution: Inside a fume hood, weigh 1.0 molar equivalent of the target racemic amine and 0.5 to 1.0 molar equivalent of (+)-Di-4-Anisoyl-D-tartaric acid. Dissolve them separately in a minimal volume of refluxing methanol or ethanol[1].

• Diastereomeric Salt Formation: Slowly add the resolving agent solution to the amine solution under continuous magnetic stirring. The bulky anisoyl groups will selectively pack with one enantiomer of the amine to form a less soluble diastereomeric salt.

• Controlled Crystallization: Remove the heat source and allow the mixture to cool ambiently to room temperature. Stir for 12-16 hours. Expert Insight: Rapid cooling traps impurities; slow cooling ensures high enantiomeric excess (ee)[2].

• Isolation: Collect the precipitated diastereomeric salt via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold solvent to remove the more soluble diastereomer.

• Enantiomer Liberation: Suspend the isolated salt in a biphasic system (e.g., dichloromethane and water). Add an aqueous base (e.g., 1M NaOH) to deprotonate the amine, driving the free base into the organic layer, while the sodium salt of the resolving agent remains in the aqueous layer[2].

Logical workflow for chiral resolution and resolving agent recovery.

Spill Management and Disposal Plan

Because this compound is a localized irritant and an environmental contaminant if released in bulk, disposal and spill management must be tightly controlled[4][9].

Step-by-Step Spill Cleanup Protocol:

• Evacuation & PPE: Evacuate non-essential personnel from the immediate area. Don full PPE, including an N95 respirator, safety goggles, and chemical-resistant gloves[4].

• Containment (No Sweeping): Do NOT use a broom or compressed air, as this will immediately aerosolize the irritating dust and spread the contamination.

• Collection: Use a HEPA-filtered vacuum cleaner dedicated to chemical spills. Alternatively, slightly dampen an absorbent pad with water or methanol to gently wipe up the powder without generating dust[4].

• Surface Decontamination: Wash the affected area with a dilute, mild alkaline solution (such as sodium bicarbonate) to neutralize any residual acid, followed by a thorough water rinse.

Disposal Plan:

• Solid Waste: Collect all recovered powder, contaminated PPE, and empty containers into a sealable, clearly labeled polyethylene container. Dispose of as hazardous organic solid waste via a licensed waste management contractor[4].

• Aqueous Waste (from Liberation): The aqueous layer containing the resolving agent can be acidified (pH 2-3) using 2N HCl to precipitate and recover the (+)-Di-4-Anisoyl-D-tartaric acid for reuse, minimizing waste and reducing costs[2]. If recovery is not desired, the aqueous waste must be neutralized and disposed of according to local, state, and federal environmental regulations for organic acids[9][10].

References

• CAS No 191605-10-4 - BuyersGuideChem. buyersguidechem.com. Retrieved from: [Link]

• Pi Chemicals System: (+)-Di-4-anisoyl-D-tartaric acid(98%). pipharm.com. Retrieved from: [Link]

• (S,S)-Di-p-anisoyltartaric acid | C20H18O10 | CID 9810979 - PubChem. nih.gov. Retrieved from: [Link]

• Powder Di-P-Anisoyl-D-Tartaric Acid, Packaging Type: Drum. indiamart.com. Retrieved from: [Link]

• Di-Para Anisoyl D-Tartaric Acid, Packaging Type: Drum. indiamart.com. Retrieved from: [Link]

• Resolution of Praziquantel - PMC - NIH. nih.gov. Retrieved from: [Link]

Sources

• 1. Di-p-toluoyl-D-tartaric acid monohydrate | 71607-31-3 | Benchchem [benchchem.com]
• 2. Resolution of Praziquantel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 191605-10-4 CAS MSDS (Di-p-anisoyl-D-tartaric acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. buyersguidechem.com [buyersguidechem.com]
• 6. Pi Chemicals System [pipharm.com]
• 7. (S,S)-Di-p-anisoyltartaric acid | C20H18O10 | CID 9810979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (+)-Di-p-anisoyl-D-tartaric Acid | 191605-10-4 | TCI Deutschland GmbH [tcichemicals.com]
• 9. m.indiamart.com [m.indiamart.com]
• 10. indiamart.com [indiamart.com]